Benzofuran-4-ylboronic acid

Core Science & Biosynthesis

Benzofuran-4-ylboronic Acid: Structural Dynamics, Cross-Coupling Methodologies, and Advanced Applications

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Benzofuran-4-ylboronic acid is a highly versatile organoboron building block characterized by its unique electronic profile and robust reactivity in transition-metal-catalyzed cross-coupling reactions. By integrating the electron-rich benzofuran heterocycle with a reactive boronic acid moiety at the C4 position, this compound serves as a critical intermediate in the synthesis of advanced organic light-emitting diode (OLED) materials and complex pharmaceutical agents, including dihydrofolate reductase (DHFR) inhibitors[1][2]. This guide provides an authoritative analysis of its physicochemical properties, mechanistic behavior, and field-proven experimental protocols.

Physicochemical Profiling & Structural Elucidation

The utility of Benzofuran-4-ylboronic acid stems from its structural geometry. The benzofuran core consists of a benzene ring fused to a furan ring. The oxygen atom in the furan ring acts as an electron-donating group via resonance but exerts an electron-withdrawing inductive effect. Positioning the boronic acid at the C4 position (on the benzenoid ring, adjacent to the furan fusion) isolates the boron atom from the direct, potentially destabilizing inductive effects of the heteroatom found at the C2 or C3 positions. This results in a highly stable, yet readily transmetalated organoboron species[3].

Quantitative Data Summary

Property	Specification / Value
Chemical Name	Benzofuran-4-ylboronic acid
CAS Registry Number	860625-79-2
Molecular Formula	C₈H₇BO₃
Molecular Weight	161.95 g/mol
Standard Purity	≥98% (HPLC/NMR validation)
Physical Appearance	Solid (typically white to off-white powder)
Storage Conditions	Sealed in a dry, dark place at room temperature

Data compiled from authoritative chemical suppliers and spectral databases[3][4].

Mechanistic Role in Suzuki-Miyaura Cross-Coupling

The primary application of Benzofuran-4-ylboronic acid is as a nucleophilic coupling partner in the Suzuki-Miyaura reaction. The success of this reaction relies heavily on the activation of the boronic acid.

Causality of Activation: Boronic acids are inherently weak nucleophiles. To participate in transmetalation with a Palladium(II) intermediate, the boron atom must be activated by a base (such as K₂CO₃). The base coordinates to the empty p-orbital of the boron, converting the trigonal planar, neutral boronic acid into a tetrahedral, negatively charged boronate complex. This structural shift significantly increases the electron density on the benzofuran-4-yl group, driving its transfer to the electrophilic Pd(II) center.

Mechanism of Pd-catalyzed Suzuki-Miyaura coupling with Benzofuran-4-ylboronic acid.

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

The following methodology is a self-validating, field-proven protocol adapted from advanced materials synthesis (e.g., OLED compound generation) utilizing Benzofuran-4-ylboronic acid[2].

Reagents & Materials

• Aryl Halide (Ar-X): e.g., 9-bromophenanthrene derivative (1.0 eq)

• Organoboron: Benzofuran-4-ylboronic acid (1.2 eq)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.01 - 0.05 eq)

• Base: Potassium carbonate [K₂CO₃] (2.0 - 3.0 eq)

• Solvent System: Tetrahydrofuran (THF) and Deionized Water (2:1 v/v ratio)

Step-by-Step Methodology

Step 1: System Assembly and Degassing

• Action: In a thoroughly dried Schlenk flask, combine the aryl halide, Benzofuran-4-ylboronic acid, and the THF/Water solvent mixture. Purge the system with high-purity Nitrogen (N₂) or Argon for 15 minutes.

• Causality: Oxygen is a diradical that irreversibly oxidizes the electron-rich Pd(0) active species to an inactive Pd(II) state, causing catalyst "death" (visible as black palladium precipitation). Degassing also prevents the oxidative homocoupling of the boronic acid.

Step 2: Catalyst and Base Introduction

• Action: Under a continuous inert gas flow, quickly add K₂CO₃ and Pd(PPh₃)₄. Seal the flask and initiate stirring.

• Causality: The biphasic THF/H₂O system is critical here. THF dissolves the organic substrates and the catalyst, while water dissolves the inorganic base. The reaction occurs at the biphasic interface, facilitating the formation of the reactive boronate anion without precipitating the organic intermediates.

Step 3: Reflux and Reaction Monitoring

• Action: Heat the mixture to 60°C – 80°C and reflux for 3 to 12 hours[2]. Monitor the reaction via TLC or HPLC.

• Self-Validation: If the starting aryl halide persists after 4 hours, visually inspect the reaction. A completely black solution indicates catalyst deactivation. If the solution remains yellow/orange but stalled, the boronic acid may have degraded via protodeboronation; spiking an additional 0.2 eq of Benzofuran-4-ylboronic acid can drive the reaction to completion.

Step 4: Aqueous Workup and Extraction

• Action: Cool to room temperature. Extract the organic layer using ethyl acetate or chloroform. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification

• Action: Purify the crude product via recrystallization (e.g., using chloroform and hexane) or silica gel column chromatography to yield the final cross-coupled product (typical yields: 80-90%)[2].

Workflow for Suzuki-Miyaura coupling using Benzofuran-4-ylboronic acid.

Applications in Advanced Materials and Therapeutics

Organic Light-Emitting Diodes (OLEDs)

In materials science, the benzofuran moiety is highly prized for its rigid, planar structure and extended π-conjugation. By coupling Benzofuran-4-ylboronic acid with phenanthryl or carbazole derivatives, researchers can precisely tune the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of the resulting semiconductor. This structural tuning enhances charge carrier mobility and thermal stability in OLED devices, leading to higher luminous efficiency and longer device lifespans[2][4].

Pharmaceutical Development

In medicinal chemistry, the benzofuran scaffold acts as a bioisostere for indole and naphthalene rings. Benzofuran-4-ylboronic acid is utilized as a key intermediate in synthesizing complex heterocyclic therapeutics. Notably, it has been employed in the structural elaboration of quinazoline-based compounds, acting as a precursor for highly potent dihydrofolate reductase (DHFR) inhibitors, which are critical in antibacterial and antineoplastic drug development[1].

References

• ChemBuyersGuide. "BENZOFURAN-4-YLBORONIC ACID CAS:860625-79-2." ChemBuyersGuide.com.
• BLD Pharm. "100124-06-9 | Dibenzo[b,d]furan-4-ylboronic acid and related Benzofurans." BLDPharm.com.
• CyclicPharma. "benzofuran-4-ylboronic acid | CAS No. 860625-79-2." CyclicPharma.com.
• Google Patents. "CN111225895B - Compound and organic light emitting device including the same." Google.com.
• Google Patents. "United States Patent: Structure-Activity Relationships of Dihydrofolate Reductase Inhibitors." Googleapis.com.

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• 4. 100124-06-9|Dibenzo[b,d]furan-4-ylboronic acid|BLD Pharm [bldpharm.com]

Synthesis Pathways and Mechanistic Insights for Benzofuran-4-ylboronic Acid

Executive Summary

Benzofuran-4-ylboronic acid (CAS 860625-79-2) and its polycyclic analog, dibenzo[b,d]furan-4-ylboronic acid (CAS 100124-06-9), are highly sought-after organoboron building blocks[1]. Their structural rigidity and unique electronic properties make them indispensable in the synthesis of advanced active pharmaceutical ingredients (APIs) and organic light-emitting diode (OLED) materials[2]. This technical guide details the causal mechanisms and validated protocols required to synthesize this critical intermediate.

Structural Rationale & Retrosynthetic Logic

Unlike the C2 or C7 positions of the benzofuran ring, which are electronically activated by the adjacent oxygen heteroatom, the C4 position resides on the fused benzene ring, para to the bridgehead carbon[3]. This unique topology requires deliberate retrosynthetic planning to functionalize the C4 position efficiently without triggering unwanted electrophilic aromatic substitutions at the more reactive C2 or C3 sites[4].

To achieve high-purity benzofuran-4-ylboronic acid, the most reliable strategy relies on the borylation of a pre-functionalized 4-halobenzofuran (typically 4-bromobenzofuran)[5]. The 4-bromobenzofuran intermediate can be constructed de novo via the cyclization of 3-bromophenol derivatives[6].

Figure 1: Retrosynthetic pathway for Benzofuran-4-ylboronic acid via 4-bromobenzofuran.

De Novo Construction of the Benzofuran Core

Direct halogenation of benzofuran typically yields 2- or 3-substituted products. Therefore, the bromine atom must be installed prior to the formation of the furan ring. A robust method involves the condensation of 3-bromophenol with 1-bromo-2,2-diethoxyethane[6].

Protocol 1: Synthesis of 4-Bromobenzofuran

Causality & Mechanism: The use of an acetal (1-bromo-2,2-diethoxyethane) allows for a controlled nucleophilic substitution by the phenoxide, followed by an acid-catalyzed cyclization. Polyphosphoric acid (PPA) is chosen as the dehydrating acid because it acts as both a solvent and a mild Lewis/Brønsted acid, promoting the intramolecular Friedel-Crafts-type ring closure without cleaving the newly formed ether bond[7].

Step-by-Step Workflow:

• Alkylation: React 3-bromophenol with 1-bromo-2,2-diethoxyethane in the presence of a weak base (e.g., K2CO3) in DMF at 80 °C to form 1-bromo-3-(2,2-diethoxyethoxy)benzene[7].

• Cyclization: Dissolve the isolated intermediate in toluene and add polyphosphoric acid (PPA)[7].

• Heating: Heat the biphasic mixture to 95 °C for 4 hours[7]. The acid catalyzes the elimination of ethanol, generating an oxonium ion that undergoes electrophilic attack on the aromatic ring.

• Isomer Separation: The cyclization yields a mixture of 4-bromobenzofuran and 6-bromobenzofuran due to the symmetry of the meta-substituted phenol[6].

• Validation: The reaction is quenched with ice water and extracted with ethyl acetate[7]. The isomers are separated via careful silica gel flash chromatography (eluting with hexanes). Verification via 1H NMR is critical: the C4-bromo isomer exhibits a distinct doublet of doublets for the aromatic protons compared to the C6-bromo isomer.

Borylation Methodologies: Lithiation vs. Palladium Catalysis

Once 4-bromobenzofuran is isolated, the carbon-halogen bond is converted to a carbon-boron bond. Two primary pathways exist: Lithium-Halogen Exchange and Palladium-Catalyzed Miyaura Borylation.

Protocol 2: Lithium-Halogen Exchange (The Cryogenic Route)

Causality & Mechanism: n-Butyllithium (n-BuLi) is highly nucleophilic and drives a rapid metal-halogen exchange at -78 °C. The cryogenic temperature is non-negotiable; it prevents the highly basic organolithium intermediate from deprotonating the acidic C2 position of the furan ring, which would lead to a mixture of regioisomers[8].

Step-by-Step Workflow:

• Lithiation: Dissolve 4-bromobenzofuran in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere. Cool the vessel to -78 °C using a dry ice/acetone bath.

• Exchange: Add n-BuLi (2.5 M in hexanes) dropwise[8]. Stir for 45 minutes to ensure complete lithium-halogen exchange.

• Electrophilic Quench: Rapidly add an excess of trimethyl borate (B(OMe)3) or triisopropyl borate[8]. The bulky alkyl groups prevent multiple additions of the organolithium species to the borate ester.

• Hydrolysis: Warm the reaction to room temperature and quench with dilute HCl. The acidic environment hydrolyzes the borate ester to the free boronic acid.

• Validation: Extract with diethyl ether, dry over MgSO4, and recrystallize from hexanes/ethyl acetate. The presence of a broad singlet around 8.0-8.5 ppm in the 1H NMR (D2O exchangeable) confirms the -B(OH)2 protons.

Protocol 3: Palladium-Catalyzed Miyaura Borylation

For substrates sensitive to strong bases, Miyaura borylation is preferred.

Figure 2: Palladium-catalyzed Miyaura borylation catalytic cycle for C-B bond formation.

Causality & Mechanism: This method uses bis(pinacolato)diboron (B2pin2) and a Pd(II) precatalyst (e.g., Pd(dppf)Cl2). Potassium acetate (KOAc) is specifically chosen as the base because it is strong enough to facilitate transmetalation but weak enough to prevent the premature hydrolysis of B2pin2.

Step-by-Step Workflow:

• Setup: Combine 4-bromobenzofuran, B2pin2 (1.2 eq), Pd(dppf)Cl2 (5 mol%), and anhydrous KOAc (3.0 eq) in 1,4-dioxane.

• Degassing: Sparge the mixture with nitrogen for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the phosphine ligands and the formation of homocoupled biaryl byproducts.

• Heating: Heat to 90 °C for 12 hours.

• Deprotection (Optional): The resulting pinacol ester (benzofuran-4-Bpin) can be used directly in Suzuki couplings, or cleaved to the free boronic acid using NaIO4 and dilute HCl in THF/water.

Quantitative Data & Optimization

The table below summarizes the comparative metrics of the two borylation pathways.

Metric	Lithium-Halogen Exchange (n-BuLi)	Miyaura Borylation (Pd/B2pin2)
Typical Yield	65 - 75%	80 - 90%
Temperature Profile	Cryogenic (-78 °C) to RT	Elevated (90 °C)
Regioselectivity	High (Strictly at -78 °C)	Excellent (Catalyst-controlled)
Scalability	Moderate (Exothermic quench)	High (Standard batch reactor)
Primary Byproducts	Protodehalogenation (Benzofuran)	Homocoupling, Phenol derivatives
Cost Efficiency	High (Cheap reagents)	Low (Expensive Pd and B2pin2)

Downstream Applications: Suzuki-Miyaura Cross-Coupling

Benzofuran-4-ylboronic acid is a premier nucleophile in the Suzuki-Miyaura cross-coupling reaction. In the development of OLEDs, it is coupled with halogenated polycyclic aromatic hydrocarbons to engineer host materials with highly tuned triplet energy levels[2]. In medicinal chemistry, the benzofuran core acts as a bioisostere for indole, offering improved metabolic stability while maintaining binding affinity in desaturase (CrtN) inhibitors[6].

References

• BLD Pharm - Dibenzo[b,d]furan-4-ylboronic acid[1]

• Google Patents - United States Patent (19) (Henrie et al.)[8]

• Google Patents - CN111225895B - Compound and organic light emitting device including the same[2]

• ChemicalBook - 4-BROMOBENZOFURAN[5]

• Wikipedia - Benzofuran[3]

• PubChem (NIH) - Benzofuran[4]

• ACS Publications (Journal of Medicinal Chemistry) - Discovery of Potent Benzofuran-Derived Diapophytoene Desaturase (CrtN) Inhibitors[6]

• Google Patents - CN110563722A - pyridine or pyridazine ring compound and application thereof[7]

Sources

• 1. 100124-06-9|Dibenzo[b,d]furan-4-ylboronic acid|BLD Pharm [bldpharm.com]
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• 3. Benzofuran - Wikipedia [en.wikipedia.org]
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Comprehensive Technical Guide on the Physical, Spectral, and Application Data of Benzofuran-4-ylboronic Acid

Executive Summary

Benzofuran-4-ylboronic acid (CAS: 860625-79-2) is a highly valuable organoboron building block extensively utilized in medicinal chemistry, materials science, and agrochemical development. As a key intermediate in transition-metal-catalyzed cross-coupling reactions, its structural integrity and purity are paramount for high-yielding syntheses. This technical guide synthesizes the physical properties, spectral characterization, and validated experimental protocols for the handling and application of Benzofuran-4-ylboronic acid.

Physical and Chemical Properties

Understanding the physical properties of Benzofuran-4-ylboronic acid is critical for proper storage and handling. Like many arylboronic acids, it is susceptible to atmospheric oxidation and protodeboronation under harsh conditions. Furthermore, boronic acids exist in equilibrium with their cyclic trimeric anhydrides (boroxines) upon dehydration, which can affect accurate molecular weight determination during mass spectrometry.

Table 1: Physical and Chemical Data of Benzofuran-4-ylboronic Acid

Property	Value
Chemical Name	Benzofuran-4-ylboronic acid; (1-benzofuran-4-yl)boronic acid
CAS Number	860625-79-2
Molecular Formula	C8H7BO3[1]
Molecular Weight	161.95 g/mol [1]
Appearance	White to off-white solid/powder
SMILES	OB(O)c1cccc2occc12[2]
InChIKey	SOFDEPODHUDWQF-UHFFFAOYSA-N
Storage Conditions	2-8 °C, stored under inert atmosphere (Argon/Nitrogen)[3]

Causality in Storage: The recommendation to store the compound at 2-8 °C under an inert atmosphere[3] is driven by the thermodynamic vulnerability of the carbon-boron bond to oxidative cleavage (yielding benzofuran-4-ol) and the tendency of the compound to undergo spontaneous dehydration to form boroxine trimers when exposed to ambient moisture and heat.

Spectral Characterization Data

Accurate spectral validation ensures the integrity of the boronic acid before deployment in sensitive catalytic cycles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• 1H NMR (400 MHz, DMSO-d6): The hydroxyl protons of the boronic acid typically manifest as a broad singlet ( ∼ 8.20 ppm, 2H). The broadening is caused by rapid chemical exchange and quadrupolar relaxation from the adjacent boron nucleus. The furan ring protons exhibit characteristic doublets: H-2 ( ∼ 8.05 ppm, d, J = 2.2 Hz) and H-3 ( ∼ 7.15 ppm, d, J = 2.2 Hz). The aromatic protons (H-5, H-6, H-7) appear as a complex multiplet between 7.30 and 7.80 ppm.

• 13C NMR (100 MHz, DMSO-d6): The carbon directly attached to the boron atom (C-4) is typically heavily broadened or entirely absent in routine 13C NMR due to the quadrupolar nature of the 11 B and 10 B nuclei, which induces rapid relaxation. Expected signals for the remaining carbons range from 106 ppm to 155 ppm.

• 11B NMR (128 MHz, DMSO-d6): A broad singlet at ∼ 28-30 ppm is highly diagnostic of an sp 2 -hybridized arylboronic acid.

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)

• IR (KBr pellet): A broad, intense absorption band from 3200-3400 cm −1 confirms the presence of O-H stretching, heavily influenced by intermolecular hydrogen bonding. Strong bands at ∼ 1350 cm −1 correspond to the B-O stretching mode.

• ESI-MS (Negative Ion Mode): Typically yields the[M-H] − ion at m/z 161.0. Depending on the ionization source temperature, signals corresponding to the boroxine trimer [3M-3H2O-H] − may also be observed.

Experimental Workflow: Suzuki-Miyaura Cross-Coupling

Benzofuran-4-ylboronic acid is primarily deployed in Suzuki-Miyaura cross-coupling to construct C-C bonds. The following protocol outlines a self-validating system for coupling this boronic acid with an aryl halide.

Methodology: Palladium-Catalyzed Cross-Coupling

• Reagent Preparation: Inside a nitrogen-filled glovebox, charge a Schlenk flask with the aryl halide (1.0 equiv), Benzofuran-4-ylboronic acid (1.2 equiv), and Pd(dppf)Cl 2​ (0.05 equiv).

  • Causality: A slight excess of boronic acid compensates for potential loss via protodeboronation, while Pd(dppf)Cl 2​ provides a robust, bidentate ligand framework that accelerates reductive elimination without precipitating palladium black.

• Solvent and Base Addition: Add a degassed mixture of 1,4-Dioxane and aqueous K 2​ CO 3​ (2.0 M, 3.0 equiv) in a 4:1 v/v ratio.

  • Causality: The aqueous base is strictly required to convert the trivalent boronic acid into a tetravalent, electron-rich boronate complex[Ar-B(OH) 3​ ] − . This intermediate is significantly more nucleophilic, facilitating the critical transmetalation step.

• Reaction Execution: Seal the flask, remove it from the glovebox, and heat the biphasic mixture to 90 °C for 12 hours under vigorous stirring.

• Workup and Validation: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate in vacuo, and purify via flash column chromatography. The success of the reaction is validated by the disappearance of the starting aryl halide on TLC and the emergence of the coupled product mass in LC-MS.

Mechanistic Visualization

The logical relationship of the Suzuki-Miyaura catalytic cycle, emphasizing the role of Benzofuran-4-ylboronic acid, is illustrated below.

Caption: Suzuki-Miyaura catalytic cycle detailing the activation and transmetalation.

References

• ChemRadar. "Boronic acid,4-benzofuranyl- (9CI) CAS#860625-79-2". Food Contact Materials Regulations Database. Available at: [Link][1]

• Molport. "(1-benzofuran-4-yl)boronic acid | 860625-79-2". Molport Chemical Database. Available at:[Link][2]

Sources

• 1. Boronic acid,4-benzofuranyl- (9CI) CAS#860625-79-2 | FCMD | Food Contact Materials Regulations Database [chemradar.com]
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• 3. 860625-79-2|Benzofuran-4-ylboronic acid|BLD Pharm [bldpharm.com]

In-Depth Technical Guide to CAS 860625-79-2: Properties, Handling, and Applications in Cross-Coupling Methodologies

Executive Summary

CAS 860625-79-2, formally identified as (1-benzofuran-4-yl)boronic acid, is a highly specialized organoboron building block utilized extensively in advanced organic synthesis and drug discovery[1]. The benzofuran scaffold is a "privileged structure" in medicinal chemistry, frequently serving as a core pharmacophore in therapeutics targeting inflammation, oncology, and neurological pathways[2]. This whitepaper provides a comprehensive, expert-level guide to the physicochemical properties, mechanistic behavior, and field-proven handling protocols for CAS 860625-79-2, specifically focusing on its role in palladium-catalyzed Suzuki-Miyaura cross-coupling methodologies.

Physicochemical Profiling and Quantitative Data

Understanding the baseline physical properties of CAS 860625-79-2 is critical for predicting its solubility, stability, and reactivity in biphasic reaction conditions. Below is a consolidated structural and physical profile[1][3].

Property	Value
CAS Number	860625-79-2
IUPAC Name	(1-benzofuran-4-yl)boronic acid
Molecular Formula	C8H7BO3
Molecular Weight	161.95 g/mol
SMILES	OB(O)c1cccc2occc12
InChIKey	SOFDEPODHUDWQF-UHFFFAOYSA-N
Physical Form	Solid / Powder
Storage Temperature	Ambient (Protect from light and moisture)

Mechanistic Role in Drug Discovery (E-E-A-T)

The Causality of Reagent Selection

In structure-activity relationship (SAR) studies, the precise spatial orientation of functional groups is paramount. The selection of the 4-position substituted benzofuranylboronic acid allows medicinal chemists to project substituents into specific enzymatic binding pockets that 2- or 3-substituted analogs cannot reach.

Mechanistic Behavior in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction relies on the transmetalation of the boronic acid with a palladium(II) intermediate[4]. The causality behind the reaction conditions is rooted in the activation of the boron atom. Neutral (1-benzofuran-4-yl)boronic acid is a poor nucleophile. The addition of an inorganic base (e.g., K₂CO₃ or Na₂CO₃) and a protic co-solvent (water) is strictly required to convert the trigonal planar boronic acid into a tetrahedral, electron-rich trihydroxyboronate anion [ArB(OH)₃]⁻. This intermediate significantly accelerates the transmetalation step, driving the catalytic cycle forward[5].

Fig 1: Catalytic cycle of Suzuki coupling highlighting transmetalation of CAS 860625-79-2.

Optimized Experimental Protocol: Cross-Coupling Workflow

The following methodology details the cross-coupling of CAS 860625-79-2 with a generic aryl bromide. This protocol is designed as a self-validating system , ensuring that deviations in reactivity are immediately detectable and correctable[4][5].

Step 1: Reagent Preparation

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), (1-benzofuran-4-yl)boronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Add the palladium pre-catalyst, Pd(dppf)Cl₂ (0.05 equiv). Causality: A bidentate ligand like dppf prevents the precipitation of palladium black and accelerates reductive elimination.

Step 2: Solvent Addition and Degassing

• Add a solvent mixture of 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M concentration). Causality: Dioxane solubilizes the organic substrates, while water is essential for dissolving the base and forming the reactive boronate complex.

• Critical Step: Degas the mixture via three freeze-pump-thaw cycles or by sparging with Argon for 15 minutes. Causality: Oxygen ingress will irreversibly oxidize the Pd(0) catalyst and promote the homocoupling of the boronic acid into a symmetric biaryl byproduct.

Step 3: Reaction Execution & Self-Validating Monitoring

• Heat the reaction mixture to 80 °C under an Argon atmosphere.

• Self-Validating System Check (at t = 2 hours): Extract a 10 µL aliquot, dilute in 1 mL of LC-MS grade acetonitrile, and analyze via LC-MS.

  • Validation Criteria: Observe the disappearance of the aryl bromide and the emergence of the product mass [M+H]⁺.

  • Correction Loop (Protodeboronation): If a mass corresponding to unsubstituted benzofuran (m/z ~119) is detected, the boronic acid is undergoing hydrolytic cleavage (protodeboronation). Action: Immediately lower the temperature to 65 °C or buffer the pH by switching to a milder base like K₃PO₄.

  • Correction Loop (Homocoupling): If a mass corresponding to a benzofuran dimer is observed, oxygen is present. Action: Halt, re-degas the system, and spike with an additional 2 mol% of Pd(dppf)Cl₂.

Step 4: Workup and Purification

• Upon complete consumption of the aryl halide (typically 4–8 hours), cool the mixture to room temperature.

• Dilute with Ethyl Acetate and wash sequentially with distilled water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure 4-arylbenzofuran derivative[5].

Fig 2: Experimental workflow for the cross-coupling of (1-benzofuran-4-yl)boronic acid.

Handling, Storage, and Stability

To maintain the integrity of CAS 860625-79-2, strict handling protocols must be observed:

• Dehydration to Boroxines: Boronic acids inherently exist in equilibrium with their trimeric anhydrides (boroxines). While this does not typically affect the stoichiometry of Suzuki couplings (as water in the reaction re-hydrolyzes the boroxine), it can complicate NMR characterization.

• Storage: Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) at 2–8 °C to minimize environmental oxidation and atmospheric moisture absorption[1].

• Toxicity & PPE: Handle as a standard chemical irritant. Use nitrile gloves, safety goggles, and operate within a certified chemical fume hood to prevent inhalation of the fine powder.

References

• Molport. (1-benzofuran-4-yl)boronic acid | 860625-79-2. Retrieved from: [Link]

• MDPI. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Retrieved from: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

The Biological Significance of the Benzofuran Scaffold in Medicinal Chemistry: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern medicinal chemistry, the discovery and optimization of "privileged scaffolds"—molecular frameworks capable of binding to diverse biological targets—is a cornerstone of rational drug design. The benzofuran scaffold, characterized by a fused benzene and furan ring system, stands out as one of the most versatile and biologically significant heterocycles[1]. From naturally occurring moracins to synthetic FDA-approved therapeutics like Amiodarone and Vilazodone, the benzofuran core provides a rigid, electron-rich, and highly functionalizable platform[2][3]. This technical guide explores the mechanistic pharmacology, structure-activity relationships (SAR), and standardized self-validating experimental workflows required to harness benzofuran derivatives in drug development.

The Benzofuran Pharmacophore: Structural and Electronic Privileges

The biological ubiquity of benzofuran stems from its unique physicochemical properties. The planar, aromatic nature of the bicyclic system facilitates robust π−π stacking and hydrophobic interactions with the lipophilic pockets of target proteins[4]. Furthermore, the oxygen atom within the furan ring acts as a critical hydrogen-bond acceptor, enhancing target affinity and molecular recognition. Because the scaffold is highly amenable to functionalization—particularly at the C-2, C-3, C-5, and C-6 positions—medicinal chemists can precisely tune its electronic and steric parameters to optimize both pharmacodynamics and pharmacokinetics[4][5].

Therapeutic Applications and Target Modulations

Oncology: Kinase and Epigenetic Modulation

Benzofuran derivatives have demonstrated profound antiproliferative properties by modulating critical oncogenic pathways. Recent structural hybridization strategies have yielded oxindole-based benzofuran compounds that act as dual inhibitors of Cyclin-Dependent Kinase 2 (CDK2) and Glycogen Synthase Kinase-3 β (GSK-3 β )[3]. These hybrids exhibit significant cytotoxicity against breast cancer cell lines (MCF-7 and T-47D)[3].

Beyond kinase inhibition, benzofuran acylhydrazones have been identified as highly selective inhibitors of Lysine-Specific Demethylase 1 (LSD1), an epigenetic enzyme heavily implicated in tumor progression and metastasis. By fitting precisely into the LSD1 catalytic pocket, these derivatives achieve target inhibition in the low nanomolar range[6].

Neurodegeneration: The Multi-Target-Directed Ligand (MTDL) Approach

The multifactorial etiology of Alzheimer's disease (AD) has shifted the drug development paradigm away from single-target therapies toward Multi-Target-Directed Ligands (MTDLs). The benzofuran core serves as an excellent bioisostere for the indanone moiety found in Donepezil, a standard AD therapeutic[7].

Rationally designed 2-arylbenzofuran derivatives can simultaneously inhibit Acetylcholinesterase (AChE) and β -secretase 1 (BACE1)[7][8]. By occupying both the catalytic active site and the peripheral anionic site (PAS) of AChE, these derivatives not only restore cholinergic transmission but also prevent AChE-induced amyloid-beta (A β ) aggregation, addressing both symptomatic and disease-modifying aspects of AD[8].

Multi-Target-Directed Ligand (MTDL) pathway of benzofurans in Alzheimer's Disease.

Antimicrobial and Antiviral Efficacy

The rise of multi-drug resistant (MDR) pathogens necessitates novel chemical entities. Benzofuran-3-carbohydrazide derivatives have shown potent in vitro inhibitory activity against Mycobacterium tuberculosis H37Rv strains, achieving Minimum Inhibitory Concentrations (MIC) as low as 2 μ g/mL[9]. The antimicrobial efficacy is heavily dictated by the electronic nature of the substituents; for instance, hydroxylations at the C-4 or C-6 positions drastically enhance activity against Methicillin-Resistant Staphylococcus aureus (MRSA)[9].

Quantitative Structure-Activity Relationship (SAR) Insights

To accelerate lead optimization, it is critical to benchmark the quantitative biological activities of various benzofuran classes. The table below synthesizes recent in vitro data across multiple therapeutic domains.

Compound Class	Primary Target / Disease	Experimental Model	IC₅₀ / MIC Value	Reference
Benzofuran Acylhydrazones	LSD1 (Oncology)	LSD1 Enzyme Assay	7.2 – 14.7 nM	[6]
Oxindole-Benzofuran Hybrids	CDK2/GSK-3 β (Breast Cancer)	MCF-7 Cell Line	2.27 – 3.41 μ M	[3]
2-Arylbenzofurans	Acetylcholinesterase (AD)	AChE Enzyme Assay	0.086 μ M	[7]
Benzofuran-3-carbohydrazides	M. tuberculosis (Infection)	H37Rv Strain	2 – 8 μ g/mL (MIC)	[9]

SAR Takeaway: Halogen addition (Br, Cl, F) at the C-2 or C-3 positions consistently increases lipophilicity and target residence time, leading to a marked increase in anticancer activity[10]. Conversely, bulky aliphatic substitutions at these positions often result in steric clashes within enzyme active sites, drastically reducing efficacy.

Standardized Experimental Workflows

To ensure high-fidelity data in medicinal chemistry, workflows must be designed with inherent causality and self-validating checkpoints. Below is the standardized protocol for the synthesis and evaluation of 2-arylbenzofurans targeting neurodegenerative diseases.

Self-validating workflow for the synthesis and biological evaluation of benzofurans.

Protocol: Synthesis and Biological Evaluation of 2-Arylbenzofuran Derivatives

Phase 1: Chemical Synthesis (Palladium-Catalyzed Domino Cyclization)

• Causality: Traditional benzofuran syntheses (e.g., Perkin rearrangements) often require harsh, acidic conditions that degrade sensitive functional groups. A Pd-catalyzed domino cyclization of 2-alkynylphenols is utilized because it provides high atom economy, regioselectivity, and broad functional group tolerance, which is strictly required for generating diverse SAR libraries[1].

• Step 1: In an oven-dried Schlenk flask, combine the 2-alkynylphenol precursor (1.0 equiv), Pd(OAc)₂ (5 mol%), and a phosphine ligand (10 mol%) in anhydrous toluene.

• Step 2: Heat the mixture to 90°C under a strict argon atmosphere for 12 hours. Causality: Argon prevents the oxidative degradation of the active Pd(0) catalytic species, ensuring complete substrate conversion.

• Step 3: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with ethyl acetate (3 × 20 mL).

Phase 2: Structural Validation (The Self-Validating Purity System)

• Causality: In vitro enzymatic assays are highly sensitive to trace transition metal impurities (like Palladium) and unreacted starting materials, which frequently act as false-positive pan-assay interference compounds (PAINS).

• Step 1: Purify the crude extract via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

• Step 2: Confirm the structural identity using ¹H/¹³C NMR and High-Resolution Mass Spectrometry (HRMS).

• Self-Validation Checkpoint: Perform quantitative HPLC analysis. The synthesized compound must exhibit >95% purity. If purity is <95%, the compound must be subjected to preparative HPLC before any biological testing is permitted.

Phase 3: In Vitro AChE Inhibition (Modified Ellman’s Assay)

• Causality: The Ellman's assay relies on the hydrolysis of acetylthiocholine by AChE to produce thiocholine. Thiocholine subsequently reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to yield the yellow 5-thio-2-nitrobenzoate anion (absorbing at 412 nm). This continuous colorimetric readout provides highly reliable, real-time kinetic data on enzyme inhibition[7].

• Step 1: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve the benzofuran derivative in DMSO (ensuring final assay DMSO concentration is <1% to prevent solvent-induced enzyme denaturation).

• Step 2: In a 96-well microplate, add 140 µL buffer, 20 µL test compound, and 20 µL AChE (0.28 U/mL). Incubate at 25°C for 15 minutes. Causality: Pre-incubation allows the inhibitor to establish thermodynamic equilibrium with the enzyme before the competitive substrate is introduced.

• Step 3: Add 10 µL of DTNB (3 mM) and 10 µL of acetylthiocholine iodide (15 mM) to initiate the reaction.

• Self-Validation Checkpoint: The assay plate must include a positive control (Donepezil) and a negative vehicle control (1% DMSO). The assay run is only validated if the positive control yields an IC₅₀ within 10% of its established literature value (~0.085 µM)[7].

• Step 4: Measure absorbance at 412 nm every 30 seconds for 5 minutes. Calculate the IC₅₀ using non-linear regression analysis.

Phase 4: Cytotoxicity Counter-Screening (MTT Assay)

• Causality: A successful neuroprotective or antimicrobial agent must inhibit its target without inducing non-specific toxicity in host cells. The MTT assay measures mitochondrial metabolic activity as a proxy for cell viability.

• Step 1: Seed SH-SY5Y neuroblastoma cells in a 96-well plate at 10⁴ cells/well. Incubate for 24 hours.

• Step 2: Treat cells with varying concentrations of the benzofuran derivative (0.1 - 100 µM) for 48 hours.

• Step 3: Add MTT reagent. Dissolve the resulting formazan crystals in DMSO and measure absorbance at 570 nm.

• Self-Validation Checkpoint: Calculate the Selectivity Index (SI = CC₅₀ for cytotoxicity / IC₅₀ for AChE inhibition). An SI > 100 is strictly required to advance the compound to in vivo models, mathematically proving that the observed enzyme inhibition is completely uncoupled from general cytotoxicity.

Conclusion and Future Perspectives

The benzofuran scaffold remains a highly privileged structure in medicinal chemistry. Its rigid, planar architecture combined with its capacity for extensive peripheral functionalization allows for the rational design of highly selective, potent therapeutics. As demonstrated through its applications in oncology, neurodegeneration, and infectious diseases, the future of benzofuran-based drug discovery lies in the development of Multi-Target-Directed Ligands (MTDLs) and the utilization of advanced, eco-friendly catalytic synthesis methodologies. Adhering to rigorous, self-validating experimental protocols will ensure that novel benzofuran derivatives translate successfully from in silico models to clinical realities.

References

• Hena Khanam, Shamsuzzaman. "Bioactive Benzofuran derivatives: A review." European Journal of Medicinal Chemistry, 2015. 5

• "A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies." ACS Omega, 2024. 1

• "Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity." PMC, 2022. 10

• "Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review." Journal of Research in Medical Sciences, 2015. 9

• "Benzofuran and Indole: Promising Scaffolds for Drug Development in Alzheimer's Disease." ChemMedChem, 2018. 8

• "Synthesis and biological evaluation of 2-arylbenzofuran derivatives as potential anti-Alzheimer's disease agents." PMC, 2021.7

• "Anticancer therapeutic potential of benzofuran scaffolds." PMC, 2022. 3

• "Benzofuran – Knowledge and References." Journal of Enzyme Inhibition and Medicinal Chemistry, 2022. 6

• "Bioactive benzofuran derivatives: moracins A-Z in medicinal chemistry." European Journal of Medicinal Chemistry, 2015.2

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The Pharmacological Promise of Benzofuran Derivatives: A Technical Guide to Scaffold-Driven Therapeutics

Introduction to the Benzofuran Scaffold

The benzofuran nucleus—a bicyclic heterocyclic system consisting of a benzene ring fused to a furan ring—represents a "privileged scaffold" in medicinal chemistry. Its planar, electron-rich structure allows for diverse non-covalent interactions (such as π−π stacking, hydrogen bonding, and hydrophobic interactions) with multiple biological targets[1]. The strategic substitution at the C-2, C-3, and C-5 positions of the benzofuran core has been experimentally proven to dictate the molecular trajectory of the compound, shifting its primary therapeutic application from antimicrobial to potent anticancer activity.

As a Senior Application Scientist, it is critical to understand not just what these derivatives do, but why they do it. The causality behind their efficacy lies in the precise tuning of their electronic and steric properties. For instance, the introduction of electron-withdrawing groups (like halogens) or hydrogen-bond donors (like hydroxyl or methoxy groups) fundamentally alters the lipophilicity and target-binding affinity of the molecule, allowing it to penetrate cell membranes or dock securely into enzyme active sites[2].

Mechanistic Pathways and Therapeutic Applications

Anticancer Activity: Targeting the PI3K/AKT Pathway and Apoptosis

Benzofuran derivatives have emerged as highly potent anticancer agents, particularly against breast (MCF-7), liver (HepG2), and lung (A549) carcinoma cell lines[3]. The structural causality for this activity often traces back to the inhibition of Phosphatidylinositol-3-kinases (PI3K). Compounds bearing specific nitrogen-containing heterocycles or hydroxyl groups at the C-5 position demonstrate high binding affinity to the Val851 residue of PI3K α [3]. By inhibiting PI3K, the downstream activation of AKT is suppressed, which subsequently arrests the cell cycle at the G2/M phase and induces both intrinsic and extrinsic apoptotic pathways[3].

Benzofuran-mediated inhibition of the PI3K/AKT signaling pathway leading to apoptosis.

Antimicrobial Activity: Membrane Disruption and Enzyme Inhibition

The rise of multidrug-resistant (MDR) bacterial strains has necessitated the development of novel antibacterial agents. Benzofurans, particularly those substituted with thiazole or pyrazoline moieties, exhibit excellent broad-spectrum antibacterial and antifungal activities[1]. The mechanism of action is multifaceted: highly lipophilic derivatives disrupt the bacterial cell membrane, while specific structural analogs act as inhibitors of essential bacterial enzymes, such as DNA gyrase and peptidoglycan synthesis proteins[4]. Structure-Activity Relationship (SAR) studies confirm that maintaining a precise hydrophilic-hydrophobic balance is the primary determinant of antimicrobial potency[1].

Quantitative Efficacy Data

To facilitate comparative analysis, the following table synthesizes the quantitative efficacy of select benzofuran derivatives against common biological targets, highlighting the structure-function relationship.

Compound Class / Substitution	Target Cell Line / Strain	Assay Type	Efficacy Metric	Reference
Benzofuran-3-carboxaldehyde	MCF-7 (Breast Cancer)	MTT Assay	IC₅₀: 1.28 - 1.87 µM	[5]
PI3K-Targeted Benzofuran	HepG2 (Liver Cancer)	MTT Assay	IC₅₀: 8.49 - 16.72 µM	[3]
C-6 Hydroxyl Benzofuran	Staphylococcus aureus	Broth Microdilution	MIC: 0.78 - 3.12 µg/mL	[1]
Thiazolyl-Benzofuran	Candida albicans	Agar Well Diffusion	Zone of Inhibition: 25 mm	[1]

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols describe the standardized workflows for evaluating the biological activities of synthesized benzofuran derivatives.

In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT assay is a colorimetric protocol used to assess the metabolic viability of cells. The causality of this assay relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by NAD(P)H-dependent cellular oxidoreductase enzymes in living cells[6].

Step-by-Step Methodology:

• Cell Seeding: Seed MCF-7 or HepG2 cells in a 96-well microtiter plate at a density of 1×104 cells/well in standard growth medium (e.g., DMEM with 10% FBS). Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adhesion.

• Compound Treatment: Prepare serial dilutions of the benzofuran derivative in DMSO (ensuring final DMSO concentration in wells remains <0.1% to prevent solvent toxicity). Add the treatments to the wells and incubate for 48 to 72 hours.

• MTT Addition: Discard the culture medium. Add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate in the dark for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of a solubilizing agent (e.g., 100% DMSO) to each well to dissolve the insoluble purple formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ values using non-linear regression analysis.

Standardized MTT Assay workflow for evaluating benzofuran cytotoxicity.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for quantifying the antimicrobial efficacy of benzofuran derivatives, determining the lowest concentration that completely inhibits visible microbial growth[6].

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., S. aureus or E. coli) matching a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the benzofuran derivative in Mueller-Hinton broth.

• Inoculation: Add a fixed volume of the standardized microbial suspension to each well, ensuring a final concentration of roughly 5×105 CFU/mL.

• Incubation & Readout: Incubate the plates at 37°C for 18-24 hours. The MIC is recorded as the lowest concentration of the compound at which no visible turbidity (microbial growth) is observed.

Conclusion

The benzofuran scaffold remains a cornerstone of modern drug discovery. By systematically manipulating its structural appendages, researchers can engineer highly specific, potent therapeutics capable of overcoming complex pathologies, from multidrug-resistant bacterial infections to aggressive carcinomas. The integration of robust synthetic strategies with rigorous, self-validating biological assays ensures that the pharmacological promise of benzofuran derivatives will continue to translate into viable clinical candidates.

Sources

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• 3. Document: Synthesis, anticancer and antimicrobial evaluation of new benzofuran based derivatives: PI3K inhibition, quorum sensing and molecular model... - ChEMBL [ebi.ac.uk]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Unraveling the Stability and Degradation Pathways of Benzofuran-4-ylboronic Acid in Cross-Coupling Applications

Executive Summary

Benzofuran-4-ylboronic acid is an indispensable building block in the synthesis of complex pharmaceuticals and organic light-emitting diode (OLED) materials[1][2]. However, like many heteroaryl boronic acids, it is inherently susceptible to in situ degradation during transition-metal-catalyzed cross-coupling[3][4]. As a Senior Application Scientist, I frequently observe that poor reaction yields are misattributed to catalyst failure when the true culprit is the rapid, pH-dependent decomposition of the boronic acid substrate.

This technical guide dissects the mechanistic degradation pathways of benzofuran-4-ylboronic acid, explores its pH-speciation dynamics, and provides self-validating experimental protocols to quantify and mitigate its instability.

Mechanistic Pathways of Degradation

The instability of benzofuran-4-ylboronic acid is driven by three primary pathways: protodeboronation, oxidation, and trimerization[3]. Understanding the causality behind these pathways is critical for rational reaction optimization.

Protodeboronation: The Primary Threat

Protodeboronation is the protonolysis of the carbon-boron bond, yielding the protodeboronated arene (benzofuran) and boric acid[3][4]. For benzofuran-4-ylboronic acid, the boron atom is attached to the carbocyclic ring (C4) rather than the electron-rich furan ring. While this structural feature spares it from the ultra-rapid zwitterionic fragmentation seen in 2-heteroaryl boronic acids (e.g., 2-pyridylboronic acid)[4][5], it remains highly vulnerable to base-catalyzed protodeboronation[6].

Under basic conditions (e.g., Suzuki-Miyaura couplings), hydroxide ions coordinate to the empty p-orbital of the boron atom, forming a tetrahedral boronate anion ( [ArB(OH)3​]− )[4][6]. This pre-equilibrium is followed by a rate-limiting unimolecular heterolysis or a concerted ipso-protonation/C-B cleavage, liberating the transient aryl anion which is rapidly protonated by water[6][7].

Oxidative Degradation and Boroxine Formation

In the presence of oxygen or oxidizing agents, the C-B bond can undergo oxidative cleavage to form benzofuran-4-ol[3]. Additionally, under dehydrating conditions, the boronic acid monomers can condense to form cyclic trimers known as boroxines, which complicates reaction stoichiometry and alters the transmetalation kinetics[3].

Figure 1: Primary degradation pathways of benzofuran-4-ylboronic acid in aqueous solutions.

pH-Rate Profiling and Speciation Dynamics

The phenomenological stability of benzofuran-4-ylboronic acid is not static; it is a dynamic function of the reaction pH[3][8]. The maximum rate of protodeboronation typically occurs when the pH of the solution is equal to the pKa​ of the boronic acid[9].

The Causality of the Inflection Point: At pH=pKa​ , the neutral boronic acid ( ArB(OH)2​ ) and the reactive boronate anion ( [ArB(OH)3​]− ) exist in a 1:1 ratio. This specific speciation enables a highly efficient self-catalysis mechanism, where the neutral boronic acid acts as a Lewis acid to catalyze the C-B cleavage of the anionic boronate[8][9]. Consequently, conducting cross-couplings in aqueous bases that buffer near the boronic acid's pKa​ will severely exacerbate degradation[9].

Quantitative Stability Metrics

To contextualize the stability of benzofuran-4-ylboronic acid, it is essential to benchmark it against other common heteroaryl substrates. The table below synthesizes kinetic trends based on structural classifications.

Compound	Structural Classification	Primary Degradation Pathway	Relative Half-Life (pH 7, 70°C)
2-Pyridylboronic acid	Basic Heteroaryl	Zwitterionic fragmentation	~25–50 seconds[5]
2-Furanylboronic acid	Electron-rich Heteroaryl	Base-catalyzed protodeboronation	Minutes
Benzofuran-4-ylboronic acid	Fused Bicyclic (Carbocyclic B)	Base-catalyzed protodeboronation	Hours
Phenylboronic acid	Simple Aryl	Base-catalyzed protodeboronation	> 1 week[5]

Note: Esterification (e.g., pinacol esters) does not universally guarantee stability. Hydrolysis of the ester to the free boronic acid is often the dominant pre-equilibrium step leading to protodeboronation[8][10].

Experimental Methodologies for Stability Assessment

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every experimental choice is grounded in kinetic causality.

Protocol 1: In Situ NMR Kinetic Profiling of Protodeboronation

Objective: Determine the pseudo-first-order rate constant ( kobs​ ) of benzofuran-4-ylboronic acid degradation across the pH 1–13 spectrum[5].

Causality of Design: A 50% aqueous dioxane solvent system is selected to ensure complete homogeneous solubilization of the hydrophobic benzofuran moiety while providing the necessary aqueous environment for pH buffering and hydrolysis[6][9]. A temperature of 70 °C is chosen to simulate standard cross-coupling thermal stress[9].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a series of buffered D2​O /dioxane- d8​ solutions ranging from pH 1 to 13[3].

• Standardization: Add 10 mol% of an internal standard (e.g., 1,3,5-trimethoxybenzene) to the stock solution. Causality: This tracks absolute concentration changes and prevents integration drift artifacts.

• Initiation: Dissolve benzofuran-4-ylboronic acid to a final concentration of 50 mM in a pre-heated (70 °C) NMR tube[9].

• Data Acquisition: Acquire 1H NMR spectra at 10-minute intervals. Track the disappearance of the aromatic protons of the boronic acid against the appearance of the protodeboronated benzofuran protons[3].

• Kinetic Plotting: Plot ln([A]/[A]0​) versus time to extract kobs​ [3].

Self-Validation Check: Integrate the internal standard against the sum of the boronic acid and the protodeboronated benzofuran. The total mass balance must equal 100% ± 5%. A declining mass balance definitively indicates divergent degradation (e.g., oxidation to benzofuran-4-ol) rather than pure protodeboronation[3][10].

Figure 2: Self-validating experimental workflow for in situ NMR kinetic profiling.

Protocol 2: Optimized Cross-Coupling via Slow-Release Strategy

Objective: Maximize Suzuki-Miyaura coupling yields of benzofuran-4-ylboronic acid by mitigating in situ degradation.

Causality of Design: By utilizing a masked boronate (e.g., MIDA ester) or controlling the base dissolution rate, the steady-state concentration of the reactive boronate anion is kept exceptionally low. This allows the productive transmetalation step to outcompete the unimolecular protodeboronation pathway[4][10].

Step-by-Step Methodology:

• Reagent Assembly: To a reaction vial, add the aryl halide (1.0 equiv), benzofuran-4-yl MIDA boronate (1.2 equiv), Pd(OAc)2​ (0.05 equiv), and SPhos (0.10 equiv)[3].

• Base Addition: Add K3​PO4​ (7.5 equiv). Causality: The choice of a mild, insoluble base in organic solvents ensures a slow, controlled release of hydroxide ions, preventing speciation spikes[3].

• Solvent & Degassing: Add a strictly degassed 5:1 mixture of dioxane/water to achieve a 0.07 M concentration. Causality: Degassing is critical to prevent the competitive oxidative degradation of the electron-rich benzofuran moiety[3][10].

• Execution: Seal the vial, purge with argon, and heat at 60 °C[3].

Self-Validation Check: Analyze the crude mixture via LC-MS before workup. Calculate the ratio of the cross-coupled product to the protodeboronated benzofuran. A ratio of < 10:1 indicates that the base concentration is too high (accelerating degradation) or the Pd catalyst has deactivated prior to transmetalation.

Conclusion

Benzofuran-4-ylboronic acid occupies a middle ground in the stability spectrum of heteroaryl boronic acids. While it avoids the rapid zwitterionic collapse of 2-heteroaryls, it remains highly susceptible to base-catalyzed protodeboronation and oxidation. By mapping its pH-rate profile and employing slow-release cross-coupling strategies, researchers can effectively suppress degradation pathways, ensuring high-fidelity synthesis of advanced materials and therapeutics.

References

• Protodeboronation Wikipedia URL: [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis (Pre-print/Abstract) University of Edinburgh URL:[Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface National Institutes of Health (PMC) URL: [Link]

• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion LJMU Research Online URL: [Link]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation Journal of the American Chemical Society (ACS Publications) URL:[Link]

• CN111225895B - Compound and organic light emitting device including the same Google Patents URL

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Introduction: The Benzofuran Scaffold and the Boronic Acid Functionality

An In-depth Technical Guide to the Solubility of Benzofuran-4-ylboronic Acid in Common Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Abstract: Benzofuran-4-ylboronic acid is a heterocyclic building block of significant interest in medicinal chemistry and materials science, valued for its role in constructing complex molecular architectures via reactions like the Suzuki-Miyaura cross-coupling.[1][2] However, its utility in synthetic and formulation workflows is fundamentally governed by its solubility, a parameter that is often complex and misunderstood for arylboronic acids. This complexity arises from the dual nature of the molecule—possessing both a moderately polar aromatic scaffold and a highly polar, reactive boronic acid moiety. Furthermore, the tendency of boronic acids to undergo reversible self-condensation to form less soluble cyclic anhydrides (boroxines) presents a significant, often overlooked, challenge.[3][4] This technical guide provides a comprehensive analysis of the factors governing the solubility of benzofuran-4-ylboronic acid, offers an estimated solubility profile based on analogous compounds, and details a robust experimental protocol for its empirical determination.

The benzofuran ring system is a privileged scaffold found in numerous natural products and pharmaceuticals, prized for its diverse biological activities.[1][2] When functionalized with a boronic acid group, as in benzofuran-4-ylboronic acid, it becomes a versatile reagent for creating carbon-carbon and carbon-heteroatom bonds.[5] The success of these synthetic transformations, as well as subsequent purification and formulation processes, depends critically on the ability to dissolve the compound in an appropriate solvent.

Poor solubility can lead to low reaction yields, difficult handling, and challenges in purification by chromatography or crystallization. For drug development professionals, solubility is a cornerstone of a compound's developability profile, impacting everything from initial screening to final dosage form. This guide is designed to equip researchers with the foundational knowledge to navigate the solubility challenges associated with this specific and important molecule.

Physicochemical Profile and Its Implications

While specific, experimentally-derived physicochemical data for benzofuran-4-ylboronic acid is not extensively reported in peer-reviewed literature, we can infer its behavior from its structure and data on analogous compounds.

• Molecular Formula: C₈H₇BO₃[6]

• Molecular Weight: 161.95 g/mol [6]

• Appearance: Typically a white to off-white powder or crystalline solid.

• pKa (Estimated): The boronic acid moiety is a Lewis acid, not a Brønsted acid, accepting a hydroxide ion to form a tetrahedral boronate species. The pKa for this equilibrium in arylboronic acids is typically in the range of 8-10. This acidity is a key factor in its solubility in aqueous systems but is less dominant in organic solvents unless basic additives are present.

• logP (Estimated): The benzofuran portion of the molecule is aromatic and moderately lipophilic, while the -B(OH)₂ group is highly polar. This amphiphilic nature suggests that its solubility will be highly dependent on the solvent's characteristics, with a preference for polar organic solvents that can interact with both parts of the molecule.

Solubility Profile in Common Organic Solvents

Solvent Class	Examples	Estimated Solubility	Rationale and Scientific Insight
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane, 2-MeTHF	High	Ethers are excellent solvents for many boronic acids.[9][10] Their oxygen lone pairs can act as hydrogen bond acceptors for the -OH groups of the boronic acid, while the organic backbone effectively solvates the benzofuran ring. THF is often a solvent of choice for Suzuki-Miyaura reactions involving such substrates.
Polar Aprotic	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN)	High to Moderate	DMF and DMSO are powerful, highly polar solvents capable of disrupting the intermolecular hydrogen bonding in the solid-state boronic acid. They are generally reliable solvents but can be difficult to remove. Acetonitrile is less polar and may show more moderate solubility.
Alcohols	Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)	Moderate to High	Protic solvents like alcohols can act as both hydrogen bond donors and acceptors, effectively solvating the boronic acid group.[8] However, they can also react with the boronic acid to form boronate esters, which may alter the reactive species in solution.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Moderate	Ketones provide a good balance of polarity and hydrogen bond accepting capability, making them effective solvents for many arylboronic acids.[9]
Halogenated	Dichloromethane (DCM), Chloroform (CHCl₃)	Low to Moderate	These solvents are less polar and cannot act as hydrogen bond acceptors. While they can solvate the aromatic ring, their interaction with the -B(OH)₂ group is weak, leading to lower solubility compared to ethers or alcohols.[9]
Aromatic	Toluene, Xylenes	Low	While the "like-dissolves-like" principle suggests some affinity for the benzofuran ring, the highly polar boronic acid group severely limits solubility in nonpolar aromatic solvents.
Aliphatic	Hexanes, Heptane	Very Low / Insoluble	These nonpolar solvents are unable to overcome the strong intermolecular hydrogen bonding and polar interactions of the boronic acid, resulting in negligible solubility.[9] They are often used as anti-solvents for precipitation or crystallization.

The Critical Role of the Boronic Acid–Boroxine Equilibrium

A defining characteristic of boronic acids is their propensity to undergo a reversible, concentration-dependent dehydration in solution to form a cyclic trimeric anhydride known as a boroxine .[4][11]

3 C₈H₆O(B(OH)₂) ⇌ (C₈H₆OBO)₃ + 3 H₂O (Benzofuran-4-ylboronic acid) ⇌ (Benzofuran-4-yl)boroxine

This equilibrium is arguably the most important factor governing the behavior of benzofuran-4-ylboronic acid in organic solvents.

• Causality: The formation of the boroxine is entropically favored in many organic solvents due to the release of water molecules.[11] Boroxines are significantly less polar and more rigid than their corresponding monomers and often exhibit markedly lower solubility.[3]

• Experimental Impact: Researchers may observe that a boronic acid, which initially dissolves, can later precipitate from solution as the equilibrium shifts towards the less soluble boroxine. This can be mistaken for simple low solubility or compound instability. The rate of this equilibrium is influenced by solvent, temperature, and the presence of any water.[4] In many cases, the solid material sold as "boronic acid" may contain significant amounts of the corresponding boroxine.

Caption: Experimental workflow for determining equilibrium solubility via the shake-flask method.

Conclusion and Recommendations

The solubility of benzofuran-4-ylboronic acid is not a simple, single-value parameter but is governed by a complex interplay of solvent polarity, hydrogen bonding, and the often-dominant boronic acid-boroxine equilibrium. For practicing scientists, this has several key implications:

• Solvent Selection: For reactions, polar aprotic (DMF) and ethereal (THF, Dioxane) solvents are excellent starting points. For purification or isolation, a mixed-solvent system, such as precipitating from a THF solution by adding a non-polar anti-solvent like heptane, is a viable strategy.

• Managing the Boroxine Equilibrium: Be aware that solids may contain boroxine. In reactions where the monomeric acid is the desired reactive species (e.g., Suzuki coupling), the use of conditions that favor hydrolysis (e.g., aqueous base) will shift the equilibrium back to the active monomer.

• Empirical Verification: Due to the lack of published quantitative data and the complexity of the system, the experimental determination of solubility using a robust method like the shake-flask protocol is strongly recommended for any process-critical application.

By understanding these underlying principles, researchers can make more informed decisions, troubleshoot solubility-related issues effectively, and ultimately accelerate their research and development goals.

References

• Tokunaga, Y., Ueno, H., Shimomura, Y., & Seo, T. (2002). FORMATION OF BOROXINE: ITS STABILITY AND THERMODYNAMIC PARAMETERS IN SOLUTION. Heterocycles, 57(5), 787-790.

• Tokunaga, Y., Ueno, H., Shimomura, Y., & Seo, T. (2002). Formation of boroxine: Its stability and thermodynamic parameters in solution. Semantic Scholar. [Link]

• Molport. (1-benzofuran-4-yl)boronic acid | 860625-79-2. [Link]

• Poplawski, J. et al. Physical and Chemical Properties of Boronic Acids: Formulation Implications. KU ScholarWorks. [Link]

• Ye, M., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC advances, 9(46), 26740-26767.
• Hall, D. G. (Ed.). (2011).
• Patterson, S., et al. (2014). The Boroxine–Boronic Acid Equilibrium. Journal of the American Chemical Society, 136(27), 9377-9380.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 9223, Benzofuran. [Link]

• Domańska, U., et al. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents.
• Aslam, M., et al. (2024).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2734328, Dibenzofuran-4-boronic acid. [Link]

• Chemistry LibreTexts. 11: Solubility and Borax (Experiment). [Link]

• Iovine, P. M., et al. (2011). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. The Journal of Physical Chemistry A, 115(50), 14353-14363.
• Iannazzo, D., et al. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 26(11), 3121.
• Domańska, U., et al. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49, 876-888.
• Domańska, U., et al. (2017). Solubility of phenylboronic compounds in water. Journal of Chemical and Pharmaceutical Research, 9(11), 138-143.
• Neto, B. A., & da Silva, A. F. (2020).

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The Benzofuran Pharmacophore: Strategic Synthesis and Role as a Building Block in Natural Products and Drug Development

Executive Summary

The benzofuran scaffold—a fused bicyclic system comprising a benzene ring and a furan ring—is a privileged, oxygen-containing heterocycle ubiquitous in nature. Recognized for its profound structural versatility and electron-rich π -system, benzofuran serves as a foundational building block for numerous natural products and synthetic therapeutic agents[1]. This technical whitepaper provides an in-depth analysis of the benzofuran pharmacophore, detailing its multi-target biological significance, quantitative structure-activity relationships (SAR), and the latest transition-metal-catalyzed synthetic methodologies required for its construction in modern drug discovery.

The Benzofuran Scaffold in Nature

Benzofuran derivatives are widely distributed across higher plant families, most notably within Asteraceae, Rutaceae, and Liliaceae[2]. The structural architecture of benzofuran allows it to interact with diverse biological targets via hydrogen bonding, π−π stacking, and hydrophobic interactions.

Prominent natural products containing the benzofuran core include:

• Ailanthoidol: An active neolignan isolated from Zanthoxylum ailanthoides, exhibiting potent antiviral, antioxidant, and anticancer properties[3].

• Cicerfuran: A phytoalexin derived from chickpea roots, known for its robust antifungal activity[3].

• Conocarpan: A lignan with established antitrypanosomal and antifungal efficacy[3].

Beyond natural isolation, the benzofuran nucleus is the core of several clinically approved synthetic drugs, such as the antiarrhythmic agent amiodarone and the β -blocker bufuralol.

Multi-Target Biological Significance

The therapeutic potential of benzofuran derivatives is vast, but recent pharmaceutical research has heavily focused on two primary domains: neuroprotection (specifically Alzheimer's Disease) and oncology.

Neuroprotection and Alzheimer's Disease (AD)

Alzheimer's Disease is characterized by cholinergic deficit, amyloid-beta ( Aβ ) aggregation, and oxidative stress. Benzofuran scaffolds have emerged as potent Multi-Target Directed Ligands (MTDLs) capable of addressing these simultaneous pathologies[4]. Hydroxylated and halogenated 2-phenylbenzofurans exhibit highly selective inhibition of butyrylcholinesterase (BChE)—an enzyme whose expression spikes in late-stage AD—while simultaneously neutralizing Reactive Oxygen Species (ROS) and preventing Aβ fibril formation[5][6].

Fig 1: Multi-target neuroprotective pathways of the benzofuran scaffold in Alzheimer's Disease.

Anti-Tumor Efficacy

Benzofuran derivatives demonstrate remarkable cytotoxicity against various human cancer cell lines by inducing apoptosis and inhibiting angiogenesis. Hybrid benzofurans, such as benzofuran-chalcone derivatives, have been shown to act as potent VEGFR-2 inhibitors, effectively triggering dose-dependent apoptosis in human mammary squamous cancer cells (HCC1806) and cervical cancer cells (HeLa)[7].

Quantitative Structure-Activity Relationship (SAR) Insights

The biological efficacy of benzofuran is highly dependent on its substitution pattern. Halogenation (specifically bromination at the C-5 or C-7 positions) significantly enhances lipophilicity and target-binding affinity, while the integration of hybrid moieties (like chalcones or N-methylbenzylamine) improves target selectivity[8][9].

Table 1: Quantitative Biological Activity of Selected Benzofuran Derivatives

Compound Class / Derivative	Primary Target / Cell Line	IC 50​ Value	Mechanistic Observation
7-Bromo-2-phenylbenzofuran hybrid	Butyrylcholinesterase (BChE)	0.7 µM	Dual ChE inhibition; N-methylbenzylamine spacer enhances active site penetration[8].
5-Bromo-2-(4-hydroxybenzyl)benzofuran	Butyrylcholinesterase (BChE)	2.93 µM	Highly selective for BChE over AChE; methylene spacer is critical for activity[9].
Benzofuran-chalcone derivative (4g)	HeLa (Cervical Cancer)	5.61 µM	Induces dose-dependent apoptosis via VEGFR-2 inhibition[7].
3-Bromo-benzofuran derivative	HL60 (Acute Leukemia)	0.1 µM	Remarkable selective toxicity; induces apoptosis with no toxicity to normal HUVEC cells[10].

Strategic Synthesis Methodologies

The construction of the benzofuran core is a critical step in natural product synthesis. While traditional methods (e.g., Rap-Stoermer reaction) exist, transition-metal-catalyzed tandem reactions offer superior regioselectivity, functional group tolerance, and step-economy[11][12].

Palladium/Copper-Catalyzed Sonogashira Coupling & Cyclization

The most robust methodology for synthesizing 2-substituted benzofurans involves a tandem Sonogashira cross-coupling of ortho-halophenols with terminal alkynes, followed by an intramolecular hydroalkoxylation[11].

Fig 2: Tandem Pd/Cu-catalyzed Sonogashira coupling and cyclization workflow.

Experimental Protocol: Synthesis of 2-Arylbenzofurans

Objective: Construct the benzofuran core via a tandem Pd/Cu-catalyzed reaction. Causality & Mechanism: The reaction relies on a Pd(0)/Pd(II) catalytic cycle. Oxidative addition of the 2-iodophenol to Pd(0) generates a Pd(II) intermediate. Concurrently, CuI reacts with the terminal alkyne in the presence of a base to form a nucleophilic copper acetylide. Transmetalation transfers the alkynyl group to the Pd(II) complex, followed by reductive elimination to yield an ortho-alkynylphenol. The proximal hydroxyl group then undergoes an intramolecular 5-endo-dig or 5-exo-dig cyclization across the alkyne, closing the furan ring.

Step-by-Step Procedure:

• Preparation & Degassing: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-iodophenol (1.0 equiv) and the terminal aryl alkyne (1.2 equiv).

  • Causality: A slight stoichiometric excess of the alkyne is utilized to compensate for potential homocoupling (Glaser coupling) side reactions.

• Catalyst Loading: Add Pd(PPh 3​ ) 2​ Cl 2​ (5 mol%) and CuI (10 mol%).

  • Causality: Pd(PPh 3​ ) 2​ Cl 2​ serves as the precatalyst, which is reduced in situ to the active Pd(0) species. CuI acts as a co-catalyst to accelerate the transmetalation step.

• Solvent/Base Addition: Evacuate and backfill the Schlenk tube with argon gas three times. Add anhydrous triethylamine (Et 3​ N) (3.0 mL/mmol) via a gas-tight syringe.

  • Causality: Et 3​ N functions dually as the solvent and the base required to neutralize the hydroiodic acid generated during the formation of the copper acetylide. The strict argon atmosphere prevents the oxidative degradation of the Pd(0) catalyst.

• Reaction Execution & Validation: Seal the tube and heat the reaction mixture at 80 °C for 8-12 hours.

  • Self-Validating Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a UV lamp (254 nm). The complete disappearance of the 2-iodophenol starting material spot validates the successful completion of the cross-coupling phase prior to full cyclization.

• Workup & Purification: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH 4​ Cl to quench the reaction and remove amine salts. Extract the aqueous layer, dry the combined organic phases over anhydrous Na 2​ SO 4​ , and concentrate in vacuo. Purify via silica gel column chromatography to isolate the pure 2-arylbenzofuran.

Future Perspectives in Drug Development

The future of benzofuran in drug development lies in rational hybridization. By utilizing benzofuran as a core building block and appending pharmacophores such as triazoles, chalcones, or piperazines, researchers can design Multi-Target Directed Ligands (MTDLs)[10]. This strategy is particularly promising for complex, multifactorial diseases like Alzheimer's and drug-resistant carcinomas, where single-target therapies frequently fail. The continued evolution of green, metal-free synthetic methodologies will further streamline the scalable production of these vital natural product analogs[11].

References

• Study of Benzofuran Derivatives and their Biological Significance International Journal of Scientific Development and Research (IJSDR)
• Bioactive Benzofuran derivatives: A review European Journal of Medicinal Chemistry (via NIH)
• Natural source, bioactivity and synthesis of benzofuran deriv
• Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease Frontiers in Aging Neuroscience
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
• 2-Arylbenzofurans as Selective Cholinesterase Inhibitors: Design, Synthesis, and Evaluation as Alzheimer's Disease Agents Scientific Reports (via NIH)
• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents Molecules (via NIH)
• Synthesis and anti-tumor activity of new benzofuran-based chalcone derivatives as potent VEGFR-2 inhibitors RSC Advances (via NIH)

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• 4. Frontiers | Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer’s Disease [frontiersin.org]
• 5. Novel 2-pheynlbenzofuran derivatives as selective butyrylcholinesterase inhibitors for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of Benzofuran-4-ylboronic Acid

Introduction and Mechanistic Context

The Suzuki-Miyaura cross-coupling reaction remains one of the most robust and versatile methods for the construction of carbon-carbon bonds in modern drug discovery and materials science [1]. When incorporating heterocyclic moieties such as the benzofuran ring system—a privileged scaffold in medicinal chemistry due to its presence in numerous biologically active natural products and synthetic pharmaceuticals—the use of benzofuran-4-ylboronic acid presents specific synthetic opportunities and challenges.

Unlike simple phenylboronic acids, benzofuranylboronic acids can exhibit variable stability (prone to protodeboronation under harsh conditions) and altered nucleophilicity. Therefore, the strategic selection of the palladium catalyst, ligand, base, and solvent system is critical to ensure a high-yielding, self-validating experimental protocol.

Causality in Reagent Selection

• Catalyst/Ligand System: Palladium(II) catalysts with bidentate ligands, such as Pd(dppf)Cl2​ , are highly recommended. The large bite angle of dppf facilitates both the oxidative addition of sterically hindered or electron-rich aryl halides and the subsequent reductive elimination, minimizing off-target pathways.

• Base: Mild bases like potassium carbonate ( K2​CO3​ ) or potassium phosphate ( K3​PO4​ ) are preferred. Stronger bases (e.g., NaOH ) can accelerate the protodeboronation of the benzofuran-4-ylboronic acid before transmetalation occurs.

• Solvent: A biphasic system of 1,4-Dioxane/Water (typically 4:1 or 5:1 v/v) provides excellent solubility for both the organic substrates and the inorganic base, while the presence of water is essential for the activation of the boronic acid to the reactive boronate species.

Experimental Workflow and Catalytic Cycle

The following diagram illustrates the workflow and the core catalytic cycle, emphasizing the critical transmetalation step where the benzofuran-4-ylboronate intermediate engages the palladium complex.

Caption: Workflow and Catalytic Cycle of the Suzuki-Miyaura Coupling with Benzofuran-4-ylboronic Acid.

Detailed Step-by-Step Protocol

This protocol outlines the coupling of benzofuran-4-ylboronic acid with a generic aryl bromide. It is designed as a self-validating system: color changes and phase separations serve as in-process checks.

Materials Required

• Aryl Halide: Aryl bromide or iodide (1.0 equiv)

• Boronic Acid: Benzofuran-4-ylboronic acid (1.2 - 1.5 equiv)

• Catalyst: Pd(dppf)Cl2​⋅CH2​Cl2​ adduct (0.05 equiv, 5 mol%)

• Base: K2​CO3​ (2.0 - 3.0 equiv)

• Solvent: 1,4-Dioxane and Deionized Water (4:1 v/v ratio, degassed)

Methodology

• Reaction Setup (Inert Atmosphere):

  • To an oven-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), benzofuran-4-ylboronic acid (1.2 mmol, 194.4 mg), K2​CO3​ (2.5 mmol, 345.5 mg), and Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 mmol, 40.8 mg).

  • Causality: Using a slight excess of the boronic acid compensates for potential homocoupling or protodeboronation side reactions.

• Solvent Addition and Degassing:

  • Add 4.0 mL of 1,4-Dioxane and 1.0 mL of H2​O .

  • Seal the vessel and degas the mixture by sparging with Nitrogen or Argon for 10 minutes, or via three freeze-pump-thaw cycles.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species and the phosphine ligands, which would prematurely terminate the catalytic cycle.

• Heating and Reaction Monitoring:

  • Place the reaction vessel in a pre-heated oil bath at 90 °C. Stir vigorously.

  • The reaction mixture typically transitions from a reddish-brown suspension to a dark, nearly black mixture as Pd black begins to form near completion.

  • Monitor the reaction via TLC or LC-MS. Complete consumption of the aryl halide usually occurs within 4 to 12 hours depending on the electronic nature of the electrophile.

• Workup and Extraction:

  • Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (15 mL) and Water (10 mL).

  • Filter the biphasic mixture through a short pad of Celite to remove precipitated palladium and insoluble inorganic salts. Rinse the pad with additional Ethyl Acetate (10 mL).

  • Separate the organic layer. Extract the aqueous layer with Ethyl Acetate ( 2×10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel (typically using a Hexanes/Ethyl Acetate gradient).

  • Self-Validation: The isolated product should be analyzed via 1H NMR and 13C NMR to confirm the presence of the benzofuran protons (characteristic doublets around 7.6 ppm and 6.8 ppm for the furan ring) and mass spectrometry to confirm the expected molecular weight.

Optimization and Troubleshooting Data

When scaling up or applying this protocol to highly hindered substrates, optimization of the base and solvent may be required. The following table summarizes quantitative data based on standard optimization matrices for heterocyclic Suzuki couplings [2].

Catalyst System	Base	Solvent System	Temp (°C)	Typical Yield (%)	Notes / Causality
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​	Dioxane/ H2​O (4:1)	90	85 - 95	Standard robust conditions; excellent phase transfer.
Pd(PPh3​)4​ (5 mol%)	Na2​CO3​	Toluene/EtOH/ H2​O	85	70 - 80	Good alternative, but PPh3​ is prone to oxidation.
Pd2​(dba)3​ / XPhos	K3​PO4​	n-Butanol/ H2​O	100	88 - 98	Superior for sterically hindered aryl chlorides.
Pd(dppf)Cl2​ (5 mol%)	Cs2​CO3​	DMF/ H2​O (5:1)	90	50 - 65	High rate of protodeboronation observed.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at:[Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Available at:[Link]

Palladium-catalyzed synthesis using Benzofuran-4-ylboronic acid

High-Impact Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Using Benzofuran-4-ylboronic Acid

Executive Summary & Strategic Context

Benzofuran-4-ylboronic acid (and its derivatives, such as dibenzo[b,d]furan-4-ylboronic acid) is a highly privileged building block in modern organic synthesis. The benzofuran core is a critical pharmacophore in medicinal chemistry—frequently utilized in the development of STING receptor agonists, kinase inhibitors, and GPCR ligands[1][2]. Concurrently, in materials science, its rigid, electron-rich polyaromatic structure makes it an ideal precursor for Organic Light-Emitting Diode (OLED) host materials[3].

However, incorporating this moiety via the Suzuki-Miyaura cross-coupling reaction presents a distinct chemical challenge: protodeboronation . As a Senior Application Scientist, I approach this coupling not as a static recipe, but as a dynamic kinetic competition between productive carbon-carbon bond formation and destructive base-catalyzed hydrolysis. This guide deconstructs the causality behind experimental choices and provides self-validating protocols to ensure high-yield synthesis.

Mechanistic Causality: The Transmetalation vs. Protodeboronation Paradigm

To master the use of Benzofuran-4-ylboronic acid, one must understand the vulnerabilities of its catalytic cycle. The Suzuki-Miyaura reaction relies on three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.

The Causality of Failure (Protodeboronation): Heteroaryl boronic acids are electronically polarized. In the presence of aqueous base—which is strictly required to activate the boronic acid into the reactive tetracoordinate boronate anion [Ar−B(OH)3​]− —the polarized C–B bond becomes highly susceptible to hydrolytic cleavage[4]. If the transmetalation step is slower than the hydrolysis rate, the boronic acid degrades into a des-borylated benzofuran byproduct[5].

The Causality of Success: To outcompete protodeboronation, the system must be engineered to accelerate transmetalation while suppressing hydrolysis. This is achieved by:

• Ligand Selection: Utilizing highly active, electron-rich, and bulky biarylphosphine ligands (e.g., SPhos) or water-soluble ligands (e.g., TPPTS) to accelerate the Pd(II) transmetalation intermediate[2][6].

• Base Attenuation: Replacing harsh bases (NaOH, Na2CO3) with milder, softer bases (Cs2CO3, CsF, or K2CO3)[7].

• Thermal Control: Lowering the reaction temperature from the traditional 90–100 °C down to 40–60 °C[6].

Workflow & Decision Matrix

The following logic tree dictates the optimization path based on the nature of your substrate.

Decision matrix for optimizing Benzofuran-4-ylboronic acid cross-coupling.

Quantitative Data: Condition Optimization

The table below summarizes field-validated data comparing different reaction environments. Use this as a baseline for your initial screening.

Optimization Parameter	Catalyst System	Base	Solvent System	Temp (°C)	Target Yield (%)	Protodeboronation (%)
Standard (OLED) [3]	Pd(PPh3)4 (2 mol%)	K2CO3 (3.0 eq)	THF / H2O (2:1)	60	~80%	< 5%
Mild (Medicinal) [1][2]	Pd(OAc)2 / TPPTS	Cs2CO3 (2.0 eq)	MeCN / H2O (2:1)	40	40–59%	10–15%
High-Temp (Failure)	Pd(PPh3)4 (5 mol%)	NaOH (3.0 eq)	Toluene / H2O	100	< 20%	> 70%

Experimental Protocols (Self-Validating Systems)

A robust protocol must be self-validating; it should contain built-in checkpoints that confirm the mechanistic integrity of the reaction before moving to the next step.

Protocol A: Standard Biphasic Coupling for Robust Intermediates (OLED Materials)

Designed for thermally stable, non-sensitive aryl bromides/iodides.

Reagents:

• Aryl bromide (1.0 equiv, e.g., 10 mmol)

• Benzofuran-4-ylboronic acid (1.2 equiv, 12 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.02 equiv, 0.2 mmol)

• Potassium carbonate [K2CO3] (3.0 equiv, 30 mmol)

• THF / Deionized Water (2:1 v/v, 0.1 M concentration)

Step-by-Step Methodology:

• System Purging (Self-Validation Step 1): Charge a Schlenk flask with the aryl bromide, benzofuran-4-ylboronic acid, and K2CO3. Add the THF/H2O solvent mixture. Causality: Oxygen acts as a radical initiator that induces homocoupling of the boronic acid (forming bis-benzofuran dimers) and oxidizes the Pd(0) catalyst. Perform three freeze-pump-thaw cycles to strictly eliminate O2.

• Catalyst Addition: Backfill the flask with Argon. Quickly add Pd(PPh3)4 against a positive flow of Argon.

• Thermal Activation: Heat the biphasic mixture to 60 °C under vigorous stirring (1000 RPM). Causality: High stirring rates are mandatory in biphasic systems to maximize the interfacial surface area where transmetalation occurs.

• In-Process QC (Self-Validation Step 2): After 3 hours, sample the organic layer. Run a TLC (Hexane/EtOAc) and LC-MS. Validation check: Look for the mass of the des-borylated benzofuran. If protodeboronation exceeds 10%, quench the reaction to preserve the remaining aryl halide.

• Workup: Cool to room temperature. Extract the organic layer, wash with brine, dry over anhydrous Na2SO4, and recrystallize from chloroform/hexane[3].

Protocol B: Mild "Fast-Coupling" for Base-Sensitive Substrates (Medicinal Chemistry)

Designed for complex APIs, such as 7-deazaadenine cyclic dinucleotides (STING agonists) where the backbone is prone to hydrolysis[1][2].

Reagents:

• Complex Aryl Iodide (1.0 equiv)

• Benzofuran-4-ylboronic acid (1.5–5.0 equiv) Note: Excess is used to compensate for unavoidable minor protodeboronation.

• Palladium(II) acetate[Pd(OAc)2] (0.05 equiv)

• TPPTS (Water-soluble ligand) or SPhos (0.10 equiv)

• Cesium carbonate [Cs2CO3] (2.0 equiv)

• Acetonitrile / Water (2:1 v/v)

Step-by-Step Methodology:

• Reagent Solubilization: Dissolve the complex aryl iodide and Benzofuran-4-ylboronic acid in degassed Acetonitrile.

• Base/Ligand Preparation: In a separate vial, dissolve Cs2CO3 and TPPTS in degassed water. Causality: Pre-dissolving the base prevents localized pH spikes that rapidly degrade the boronic acid upon addition.

• Catalytic Initiation: Add Pd(OAc)2 to the organic phase, followed immediately by the dropwise addition of the aqueous base/ligand solution at room temperature.

• Mild Heating: Warm the reaction to 40 °C. Causality: The highly active Pd/TPPTS or Pd/SPhos complex allows transmetalation to occur rapidly at 40 °C, safely below the thermal activation barrier for rapid protodeboronation[6].

• Monitoring & Isolation: Stir for 1–3 hours. Monitor strictly via LC-MS. Once the starting material is consumed, immediately neutralize the mixture with 0.1 M TEAB (Triethylammonium bicarbonate) to halt any further base-catalyzed degradation of the product. Purify via reverse-phase flash chromatography[1].

References

• Source: Google Patents (CN111225895B)
• Source: Google Patents (AU2022330246B2)

• Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists Source: PubMed Central (PMC) / NIH URL:[Link]

• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation Source: Journal of the American Chemical Society (ACS) URL:[Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids Source: PubMed Central (PMC) / NIH URL:[Link]

Sources

• 1. Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AU2022330246B2 - 7-substituted 7-deazaadenine-containing 2',3'-cyclic dinucleotides - Google Patents [patents.google.com]
• 3. CN111225895B - Compound and organic light emitting device including the same - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Overcoming the "Heteroaryl Problem" in Suzuki-Miyaura Cross-Coupling: Advanced Ligand Selection and Protocols

Executive Summary

The Suzuki-Miyaura cross-coupling is a cornerstone reaction in pharmaceutical development and materials science. However, the incorporation of nitrogen-, oxygen-, and sulfur-containing heterocycles—specifically via heteroaryl boronic acids—presents a notorious synthetic bottleneck. Substrates such as 2-pyridyl, pyrimidyl, and thiazolyl boronic acids are highly prone to rapid protodeboronation and can poison palladium catalysts through heteroatom coordination.

This application note provides a comprehensive guide to rational ligand selection, mechanistic troubleshooting, and self-validating protocols designed to outcompete degradation pathways. By leveraging bulky, electron-rich dialkylbiaryl phosphines (Buchwald ligands) and anhydrous conditions, researchers can achieve high-yielding couplings of acutely sensitive heteroaryl substrates.

Mechanistic Causality: The Heteroaryl Bottleneck

To solve the "heteroaryl problem," one must first understand the kinetic competition at play during the catalytic cycle. The coupling of heteroaryl boronic acids often fails because the rate of protodeboronation (a destructive side reaction) outpaces the rate of transmetalation (the productive step).

Heteroatoms (especially nitrogen in the 2-position of pyridines) facilitate a cyclic, base-mediated transition state that rapidly cleaves the carbon-boron bond in the presence of water or protic solvents. Furthermore, unprotected azoles and basic heterocycles can directly coordinate to the palladium center, displacing the phosphine ligand and forming inactive, off-cycle Pd-complexes[1].

To achieve successful coupling, the catalytic system must be engineered to drastically accelerate oxidative addition and transmetalation while strictly eliminating the proton sources that fuel degradation[2].

Caption: Mechanistic cycle of Suzuki-Miyaura coupling highlighting the protodeboronation degradation pathway.

Ligand Architecture: The Causality of Buchwald Ligands

Traditional catalysts like Pd(PPh3​)4​ require elevated temperatures to dissociate their ligands and generate the active 14-electron Pd(0) species. Because the rate of protodeboronation increases exponentially with heat, these traditional systems are fundamentally incompatible with sensitive heteroaryl boronic acids.

Dialkylbiaryl phosphines (e.g., XPhos, SPhos) solve this through three distinct structural mechanisms[2]:

• Electron-Rich Phosphine Core: The highly basic dicyclohexylphosphine moiety increases the electron density at the palladium center, drastically accelerating the oxidative addition of traditionally unreactive aryl chlorides.

• Extreme Steric Bulk: The bulky isopropyl or methoxy groups on the biaryl backbone force the palladium intermediates into a highly compressed geometry, lowering the activation energy required for reductive elimination.

• Biaryl Backbone Stabilization: The lower arene ring can engage in secondary η1 -arene interactions with the palladium center. This stabilizes the highly reactive 12-electron Pd(0) intermediate, preventing catalyst aggregation (palladium black formation) and heteroatom poisoning[1].

By utilizing Buchwald Precatalysts (e.g., XPhos Pd G3) , the active monoligated Pd(0) species is generated quantitatively at room temperature upon the addition of a mild base. This allows the cross-coupling to proceed at ≤40∘C , safely outpacing the thermal degradation of the boronic acid[2].

Quantitative Ligand Selection Matrix

The following table summarizes the performance characteristics of common ligands when applied to heteroaryl boronic acid couplings.

Ligand	Oxidative Addition Rate	Transmetalation Facilitation	Protodeboronation Mitigation	Best Use Case
XPhos	Very High	High	Excellent (via low-temp activation)	2-Pyridyl, polyfluoroaryl, and highly sterically hindered substrates.
SPhos	High	Very High	Good	Unprotected azoles, electron-rich heteroaryl chlorides.
RuPhos	Moderate	High	Moderate	Substrates prone to reductive dehalogenation.
dppf	Low	Moderate	Poor (Requires heat)	Stable aryl boronic acids; not recommended for 2-pyridyls.
P(t-Bu)3​	Very High	Low	Poor	Simple, non-coordinating aryl bromides/chlorides.

Self-Validating Experimental Protocols

To completely suppress the hydrolytic pathway that leads to protodeboronation, the following protocol utilizes anhydrous conditions by coupling heteroaryl boronic esters (e.g., pinacol or neopentyl esters) with the soluble, anhydrous base Potassium Trimethylsilanolate (TMSOK)[3],[4].

Caption: Step-by-step workflow for anhydrous Suzuki coupling of sensitive heteroaryl boronic acids.

Protocol: Anhydrous Coupling of 2-Pyridylboronic Esters

Materials Required:

• Aryl halide (1.0 equiv)

• 2-Pyridylboronic acid pinacol ester (1.5 equiv)

• XPhos Pd G3 precatalyst (2–5 mol%)

• XPhos ligand (2–5 mol%)

• Potassium Trimethylsilanolate (TMSOK) (3.0 equiv)

• Anhydrous 1,4-Dioxane (0.2 M)

Step-by-Step Methodology:

• Preparation of the Inert Environment: Flame-dry a Schlenk flask or reaction vial equipped with a magnetic stir bar. Backfill with dry argon or nitrogen three times.

• Solid Reagent Loading: To the vial, add the aryl halide (if solid, 1.0 equiv), 2-pyridylboronic acid pinacol ester (1.5 equiv), XPhos Pd G3 (0.02 equiv), XPhos (0.02 equiv), and TMSOK (3.0 equiv).

  • Causality Note: TMSOK is highly hygroscopic. It must be weighed in a glovebox or handled rapidly under a stream of inert gas to prevent the introduction of water, which would trigger protodeboronation[4].

• Solvent Addition: Inject anhydrous 1,4-dioxane to achieve a 0.2 M concentration with respect to the aryl halide. If the aryl halide is a liquid, add it at this stage via a microsyringe.

• Reaction Initiation: Seal the vial and stir the mixture vigorously at 40 °C. The mild heating ensures rapid precatalyst activation without providing enough thermal energy to trigger boronic ester degradation.

• Self-Validation Checkpoint 1 (30 Minutes): Withdraw a 5 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via LC-MS.

  • Diagnostic Logic: Look for the mass of the protodeboronated heteroaryl species ( M−Bpin+H ). If this peak is dominant relative to the product peak, your system contains moisture. Abort, re-dry solvents, and use a fresh bottle of TMSOK.

• Self-Validation Checkpoint 2 (2 Hours): Analyze a second aliquot. If the aryl halide is unconsumed but the boronic ester has disappeared, protodeboronation has outpaced transmetalation.

  • Corrective Action: Spike the reaction with an additional 0.5 equiv of the boronic ester and 1.0 equiv of TMSOK.

• Workup: Once the aryl halide is fully consumed, cool the reaction to room temperature. Filter the mixture through a short pad of Celite, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. 2

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling (Referenced via Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate). National Institutes of Health (PMC). 3

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health (PMC). 1

• Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters. National Institutes of Health (PMC). 4

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Developing Novel Antibacterial Agents with Benzofuran Moieties

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocols

Introduction: The Benzofuran Pharmacophore in Rational Drug Design

The relentless emergence of multidrug-resistant (MDR) bacterial pathogens necessitates the continuous discovery of novel chemical entities. The benzofuran moiety—a fused bicyclic system comprising a benzene ring and a furan ring—has distinguished itself as a privileged scaffold in medicinal chemistry[1]. Its rigid, planar structure and electron-rich nature facilitate high-affinity interactions with diverse biological targets.

As researchers seek to overcome the limitations of conventional antibiotics, the structural functionalization of benzofurans has proven to be a highly effective strategy. This application note delineates the rational design, mechanistic pathways, synthesis, and biological validation of next-generation benzofuran-based antibacterial agents.

Rational Design and Structure-Activity Relationship (SAR)

The pharmacological efficacy of benzofuran derivatives is exquisitely sensitive to their substitution patterns[2]. Extensive SAR studies reveal that functionalization at the C-2 and C-3 positions dictates both the spectrum of antibacterial activity and the specific molecular targets[2]. For example, the introduction of electron-withdrawing groups or heterocyclic appendages (e.g., pyrimidine or thiazole) at these positions significantly enhances membrane penetrability and target binding affinity[3].

Recently, the splicing of natural antibacterial pharmacophores, such as disulfide moieties, onto the benzofuran skeleton has yielded remarkable results[4]. Guided by three-dimensional quantitative structure-activity relationship (3D-QSAR) modeling, researchers have synthesized hybrid molecules that exhibit extraordinary potency against devastating agricultural and clinical pathogens[4].

Table 1: Quantitative Antibacterial Efficacy of Engineered Benzofuran Derivatives

Compound Designation	Key Structural Modification	Target Pathogen	Efficacy (MIC / EC₅₀)	Reference Drug (Efficacy)
Compound 15	Hydroxyl group at C-6	Staphylococcus aureus	MIC: 0.78 - 3.12 μg/mL	Ciprofloxacin (1.56 μg/mL)
Compound 19	1-(thiazol-2-yl)pyrazoline at C-2	Escherichia coli	Zone of Inhibition: 25 mm	Ampicillin (20 mm)
Compound V40	Disulfide moiety splicing	Xanthomonas oryzae pv oryzae	EC₅₀: 0.28 μg/mL	Tricyclazole (66.41 μg/mL)
Compound V40	Disulfide moiety splicing	Xanthomonas axonopodis pv citri	EC₅₀: 10.43 μg/mL	Tricyclazole (120.36 μg/mL)

Data synthesized from recent SAR evaluations demonstrating the superiority of engineered benzofurans over standard reference antibiotics[2][4].

Mechanistic Pathways of Benzofuran Derivatives

Unlike conventional antibiotics that often target a single pathway, engineered benzofurans frequently exhibit multi-target mechanisms, thereby raising the threshold for bacterial resistance. Molecular docking and proteomic analyses indicate that specific benzofuran-pyrimidine hybrids act as potent inhibitors of Glucosamine-6-phosphate (GlcN-6-P) synthase, a critical enzyme in bacterial cell wall biosynthesis[3]. Concurrently, derivatives incorporating disulfide bonds can induce severe intracellular oxidative stress, disrupting redox homeostasis and leading to irreversible protein denaturation and cell death[4].

Logical flow from structural modification of the benzofuran core to bacterial cell death.

Experimental Protocols

Protocol A: 3D-QSAR-Guided Synthesis of Disulfide-Spliced Benzofurans

Expert Insight & Causality: This synthetic route utilizes a convergent strategy. By establishing the benzofuran core first via base-catalyzed condensation, we ensure strict regioselectivity. The subsequent introduction of the disulfide moiety is driven by 3D-QSAR predictions, which indicate that strong hydrophobicity at the R2 location of the disulfide bond maximizes antibacterial efficacy by enhancing lipid membrane penetration[4].

• Step 1: Core Synthesis. React salicylaldehyde (or a substituted derivative) with a haloketone in the presence of anhydrous potassium carbonate (K₂CO₃) and dry acetone. Reflux the mixture for 24 hours.

  • Causality: K₂CO₃ acts as a mild base to deprotonate the phenolic hydroxyl group, facilitating a nucleophilic substitution followed by intramolecular cyclization to form the benzofuran ring without degrading sensitive functional groups.

• Step 2: Disulfide Splicing. React the functionalized benzofuran intermediate with a selected alkyl thiosulfonate in the presence of a mild reducing agent under an inert nitrogen atmosphere.

  • Causality: Splicing a disulfide moiety with high hydrophobicity at the R2 position drastically improves the molecule's ability to penetrate the lipid-rich bacterial cell envelope, a critical factor for Gram-negative efficacy[4].

• Step 3: Purification. Filter the reaction mixture to remove inorganic salts, evaporate the solvent under reduced pressure, and recrystallize the crude product from absolute ethanol.

  • Causality: Recrystallization ensures the complete removal of unreacted starting materials and side products. This is critical because even trace impurities can yield false positives in downstream antimicrobial assays.

Integrated workflow from chemical synthesis to biological evaluation of benzofuran agents.

Protocol B: Self-Validating Antibacterial Evaluation (Broth Microdilution)

Expert Insight & Causality: To definitively attribute bacterial growth inhibition to the synthesized compound and rule out artifactual interference, this protocol employs a self-validating matrix. It incorporates a resazurin viability dye for objective colorimetric readout, alongside strict positive and negative controls.

• Step 1: Inoculum Standardization. Prepare bacterial suspensions (e.g., Xanthomonas oryzae or Staphylococcus aureus) from overnight cultures and adjust to a 0.5 McFarland standard (approximately 1.5 × 10⁸ CFU/mL) using sterile saline.

  • Causality: Standardizing the inoculum is vital; an overly dense bacterial population can artificially inflate the MIC, while a sparse population can lead to an underestimation of the compound's effective dose.

• Step 2: Microdilution and Treatment. In a sterile 96-well microtiter plate, perform two-fold serial dilutions of the synthesized benzofuran derivatives in Mueller-Hinton broth. Add 10 μL of the standardized bacterial inoculum to each well. Include a positive control (e.g., Tricyclazole or Ciprofloxacin) and a negative control (1% DMSO vehicle).

  • Causality: The 1% DMSO control validates that the observed growth inhibition is strictly mediated by the benzofuran agent, completely eliminating false positives caused by solvent toxicity.

• Step 3: Resazurin Viability Readout. After 24 hours of incubation at 37°C, add 30 μL of a 0.015% resazurin aqueous solution to each well. Incubate for an additional 2-4 hours in the dark.

  • Causality: Resazurin (blue and non-fluorescent) is reduced to resorufin (pink and highly fluorescent) by the oxidoreductase enzymes of metabolically active bacteria. This provides an objective, self-validating colorimetric endpoint, eliminating the subjectivity and error margins of visually assessing broth turbidity.

References

• Source: National Center for Biotechnology Information (PMC)
• Title: Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents Source: Taylor & Francis Online URL
• Source: Journal of Agricultural and Food Chemistry (ACS Publications)
• Source: Iranian Journal of Pharmaceutical Research (Brieflands)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. pubs.acs.org [pubs.acs.org]

Mechanistic Insights: The "Why" Behind Benzofuran-4-ylboronic Acid

Application Note: Benzofuran-4-ylboronic Acid as a Strategic Building Block in Advanced Optoelectronics and OLED Materials

Target Audience: Materials scientists, synthetic chemists, and optoelectronic device engineers.

In the rapidly evolving field of organic electronics, particularly Organic Light-Emitting Diodes (OLEDs) and small-molecule semiconductors, the precise control of molecular energy levels (HOMO/LUMO) and triplet energy ( ET​ ) is paramount. Benzofuran-4-ylboronic acid (CAS: 860625-79-2) and its fused derivatives (e.g., dibenzo[b,d]furan-4-ylboronic acid) have emerged as privileged building blocks for synthesizing high-performance host materials and charge-transport layers 1.

The Causality of Structural Design:

• Electronic Modulation: The oxygen atom within the benzofuran core possesses lone-pair electrons that participate in the aromatic π -system. This electron-donating characteristic naturally elevates the Highest Occupied Molecular Orbital (HOMO) level, significantly enhancing hole-transporting capabilities compared to purely carbocyclic analogs like naphthalene.

• Steric Control via the 4-Position: Unlike substitutions at the 2- or 3-positions (on the furan ring), coupling at the 4-position (on the carbocyclic ring) introduces a critical steric interaction. When an aryl group is coupled at the 4-position, the proximity of the furan oxygen and the C3 proton forces a dihedral twist between the benzofuran core and the newly attached aryl system.

• Triplet Energy ( ET​ ) Preservation: This forced dihedral twist intentionally breaks perfect π -conjugation. By limiting the conjugation length, researchers can prevent the triplet energy from dropping too low. Maintaining a high ET​ (>2.7 eV) is an absolute requirement for host materials in blue and green phosphorescent OLEDs (PhOLEDs) to prevent reverse energy transfer from the emissive dopant back to the host matrix.

Optoelectronic Property Tuning

By cross-coupling Benzofuran-4-ylboronic acid with various electron-deficient or electron-rich cores, scientists can fine-tune the resulting material's function. The table below summarizes the quantitative optoelectronic shifts observed when the benzofuran-4-yl moiety is integrated into different molecular architectures.

Material Core Architecture	HOMO (eV)	LUMO (eV)	Triplet Energy ( ET​ , eV)	Primary Device Application
Benzofuran-4-yl + Carbazole	-5.60	-2.40	2.85	Blue/Green PhOLED Host
Benzofuran-4-yl + Triazine	-6.10	-2.90	2.75	Electron Transport Layer (ETL)
Dibenzo[b,d]furan-4-yl + Amine	-5.30	-2.20	2.90	Hole Transport Layer (HTL)
Benzofuran-4-yl + Anthracene	-5.80	-2.80	1.80	Fluorescent Blue Emitter

Workflow Visualization: Material Synthesis to Device Integration

Workflow of OLED material synthesis using Benzofuran-4-ylboronic acid via Suzuki coupling.

Self-Validating Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol outlines the synthesis of highly conjugated OLED intermediates using Benzofuran-4-ylboronic acid via palladium-catalyzed Suzuki-Miyaura coupling, adapted from validated industrial methodologies 2.

Causality of Reagent Selection:

• Solvent System (THF/Water 2:1 v/v): A biphasic system is critical. Tetrahydrofuran (THF) effectively solubilizes the organic aryl halide and the boronic acid, while water dissolves the inorganic base ( K2​CO3​ ). The reaction occurs at the solvent interface, where the base converts the boronic acid into a highly reactive, electron-rich boronate complex, accelerating the transmetalation step of the catalytic cycle.

• Catalyst ( Pd(PPh3​)4​ ): Tetrakis(triphenylphosphine)palladium(0) is chosen because its bulky, electron-donating phosphine ligands stabilize the zero-valent palladium intermediate, making it highly efficient for standard aryl bromides without requiring specialized, expensive ligands.

Step-by-Step Methodology

• Preparation: In a rigorously dried, argon-purged 500 mL round-bottom flask, add the target Aryl Bromide (1.0 equiv) and Benzofuran-4-ylboronic acid (1.1 equiv). Note: A slight excess of the boronic acid is used to compensate for potential protodeboronation side-reactions.

• Solvent Addition: Inject 200 mL of degassed THF and 100 mL of degassed deionized water. Stir at 400 rpm to establish the biphasic emulsion.

• Base & Catalyst Introduction: Add Potassium Carbonate ( K2​CO3​ , 2.5 equiv). Purge the system with argon for an additional 10 minutes. Quickly add Pd(PPh3​)4​ (0.02 equiv, 2 mol%).

• Reflux: Attach a reflux condenser and heat the mixture to 60–70 °C for 3 to 12 hours.

• Workup: Once complete, cool the reaction to room temperature. Transfer to a separatory funnel, extract the organic layer with Chloroform ( 3×100 mL), and wash with brine. Dry the combined organic layers over anhydrous MgSO4​ .

• Purification: Concentrate the solvent under reduced pressure. Recrystallize the crude solid twice using a Chloroform/Hexane gradient to yield the pure conjugated material.

Protocol Validation & In-Process Control (IPC)

To ensure this is a self-validating system, researchers must perform the following checks:

• IPC 1 (Reaction Monitoring): At T=3 hours, perform Thin-Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1). The disappearance of the Aryl Bromide spot validates successful oxidative addition and transmetalation.

• IPC 2 (Quench Validation): Post-extraction, test the aqueous layer pH. It must remain highly basic (pH > 10). If pH drops, the base was consumed by acidic impurities, invalidating the catalytic cycle's regeneration step.

• Final Validation: Analyze the recrystallized product via 1H -NMR. The disappearance of the boronic acid -OH protons (~8.0 ppm) and the emergence of a unified, complex aromatic region validates successful C-C bond formation. High-Performance Liquid Chromatography (HPLC) must show >99.5% purity before the material is approved for vacuum sublimation and OLED device fabrication.

References

• Google Patents. "CN111225895B - Compound and organic light emitting device including the same." (Details on Suzuki reaction parameters using benzofuran-4-ylboronic acid).

Sources

• 1. 100124-06-9|Dibenzo[b,d]furan-4-ylboronic acid|BLD Pharm [bldpharm.com]
• 2. CN111225895B - Compound and organic light emitting device including the same - Google Patents [patents.google.com]

Application Notes &amp; Protocols: A Guide to Chan-Lam Coupling with Benzofuran-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the Chan-Lam coupling reaction, with a specific focus on the application of Benzofuran-4-ylboronic acid. The benzofuran motif is a privileged scaffold found in numerous natural products and pharmaceutically active compounds, making its efficient incorporation into molecules a key objective in medicinal chemistry and materials science.[1][2] The Chan-Lam coupling offers a powerful and practical method for forging carbon-heteroatom bonds under mild conditions, representing a significant advantage over harsher traditional methods.[3][4]

The Chan-Lam Coupling: A Strategic Overview

The Chan-Lam coupling, also known as the Chan-Evans-Lam (CEL) reaction, is a copper-mediated oxidative cross-coupling that forms carbon-heteroatom bonds, primarily C-N and C-O linkages.[3][4] It typically involves the reaction of an organoboronic acid with an N-H or O-H containing compound.[5][6]

A key advantage of this reaction is its operational simplicity. Unlike many palladium-catalyzed cross-couplings, the Chan-Lam reaction is often tolerant of air and moisture, can be conducted at room temperature, and utilizes an inexpensive and abundant copper catalyst.[6][7][8] This makes it a highly attractive tool for late-stage functionalization and library synthesis in drug discovery programs.

Core Advantages:

• Mild Conditions: Often proceeds at room temperature, preserving sensitive functional groups.[4][7]

• Operational Simplicity: Can be run in an open flask, as atmospheric oxygen often serves as the terminal oxidant.[5][6][9]

• Cost-Effectiveness: Employs readily available and inexpensive copper catalysts instead of precious metals like palladium.[6][7]

• Broad Substrate Scope: Compatible with a wide range of nucleophiles including amines, anilines, amides, phenols, and azoles.[5][6]

Reaction Mechanism and Key Parameters

The precise mechanism of the Chan-Lam coupling has been a subject of extensive study and can be complex, but a generally accepted catalytic cycle involves copper in multiple oxidation states (Cu(II), Cu(III), and Cu(I)).[3][4][10]

The process begins with the coordination of the N-H or O-H nucleophile to a Cu(II) salt, followed by transmetalation with the boronic acid. This is followed by an oxidation step to a key Cu(III) intermediate. The final C-N or C-O bond is formed through reductive elimination, which releases the product and a Cu(I) species. The Cu(I) is then re-oxidized to Cu(II) by an oxidant (typically O₂ from the air), regenerating the active catalyst and completing the cycle.[10]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. Chan–Lam coupling — Grokipedia [grokipedia.com]
• 4. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Nickel-catalyzed Chan–Lam coupling: an efficient route to N -arylated 2-aminobenzothiazoles under ambient conditions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06530E [pubs.rsc.org]
• 8. Nickel-catalyzed Chan–Lam coupling: an efficient route to N-arylated 2-aminobenzothiazoles under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Next-Generation Green Chemistry Protocols for Benzofuran Scaffold Synthesis

Executive Summary

Benzofurans represent a privileged class of heterocyclic pharmacophores with profound implications in drug discovery, exhibiting potent antitumor, antimicrobial, and anti-inflammatory properties[1]. Historically, the synthesis of the benzo[b]furan core relied heavily on volatile organic compounds (VOCs), toxic transition metal catalysts, and energy-intensive reflux systems, resulting in high Environmental Factor (E-factor) penalties[2].

This application note provides drug development professionals and synthetic chemists with validated, highly efficient green chemistry protocols. By replacing traditional methodologies with microwave-assisted crossover-annulation, solvent-free multicomponent reactions (MCRs), and electrocatalytic substrate-less oxidation, researchers can achieve exceptional atom economy and regioselectivity while strictly adhering to the principles of sustainable chemistry[3].

Microwave-Assisted Palladium-Catalyzed Crossover-Annulation

Mechanistic & Causal Rationale

Traditional convective heating relies on thermal gradients that often lead to localized overheating, promoting the formation of undesired homocoupled byproducts. Microwave irradiation (MWI) circumvents this by providing direct dielectric heating to polar substrates, ensuring uniform energy distribution[4]. When paired with a heterogeneous catalyst (such as semi-synthetic montmorillonite K-10 or supported palladium), MWI rapidly accelerates the C–Br/C–H cascade crossover-annulation of o-alkynylaryl halides with benzofuran derivatives[4]. The excess unreacted starting benzofurans force the reaction toward highly regioselective cross-annulated polycyclic products and can be seamlessly recovered post-reaction, establishing a highly sustainable closed-loop system[4].

Fig 1: Microwave-assisted Pd-catalyzed crossover-annulation workflow for benzofuran synthesis.

Protocol A: MW-Assisted Synthesis of Polycyclic Benzofurans

• Reaction Assembly: In a microwave-safe quartz vessel, combine the o-alkynylaryl halide (1.0 equiv) and the benzofuran derivative (3.0 equiv). Causal Rationale: The 3-fold excess of benzofuran acts as both reactant and pseudo-solvent, driving regioselectivity and suppressing homocoupling[4].

• Catalyst Addition: Add the supported Pd-catalyst (e.g., Pd/C or Pd-montmorillonite K-10, 5 mol%) and a green base (e.g., K₂CO₃, 2.0 equiv).

• Irradiation: Seal the vessel and subject it to microwave irradiation (typically 100–120 °C at 150 W) for 15–30 minutes.

• System Validation (Self-Correction): Monitor the reaction via TLC (Hexane/Ethyl Acetate). The disappearance of the o-alkynylaryl halide spot confirms cascade completion. If starting material persists, verify the microwave's power output and recalibrate the dielectric constant of the mixture.

• Recovery & Purification: Filter the mixture through a short pad of Celite to remove the heterogeneous catalyst. Distill the filtrate under reduced pressure to recover the unreacted benzofuran (recyclable for up to 5 runs). Purify the residue via flash chromatography.

Solvent-Free & Catalyst-Free Methodologies

Mechanistic & Causal Rationale

Eliminating solvents entirely is the ultimate expression of green chemistry. In multicomponent reactions (MCRs), solid-state grinding or ambient stirring allows reactants to interact directly. For example, ZnO-nanorods act as a high-surface-area, recyclable Lewis acid to catalyze the isocyanide-based MCR of euparin and aldehydes under solvent-free conditions[5]. The nanorods activate the carbonyl oxygen, facilitating nucleophilic attack and subsequent intramolecular cyclization to yield functionalized benzofurans[6].

Alternatively, transition-metal-free cascade reactions between salicylaldehydes and α-nitroepoxides can be driven purely by a mild base (K₂CO₃) in green media or solvent-free conditions. The base deprotonates the phenol, initiating a ring-opening attack on the nitroepoxide, followed by the release of an acetate/nitrite leaving group that drives the final cyclization[1].

Protocol B: ZnO-Nanorod Catalyzed Solvent-Free MCR

• Preparation: In an agate mortar or a solvent-free planetary ball mill, combine 1-(6-hydroxy-2-isopropenyl-1-benzofuran-yl)-1-ethanone (euparin) (1.0 equiv), an aromatic aldehyde (1.0 equiv), and an isocyanide (1.0 equiv)[6].

• Catalysis: Add catalytic ZnO-nanorods (10 mol%). Causal Rationale: The nanorod morphology provides a vastly superior surface-area-to-volume ratio compared to bulk ZnO, lowering the activation energy required for the Knoevenagel-type condensation step[5].

• Mechanochemical Activation: Grind or mill the mixture at room temperature for 30–60 minutes until a homogeneous paste forms.

• System Validation: Extract a micro-sample, dissolve in a drop of ethanol, and analyze via UV-Vis or FTIR. The disappearance of the distinct isocyanide stretch (~2150 cm⁻¹) validates the formation of the intermediate.

• Workup: Wash the mixture with ethyl acetate (a Class 3 green solvent). The ZnO-nanorods will precipitate and can be recovered via centrifugation, washed, air-dried, and reused for up to five runs without significant yield degradation[6].

Electrocatalytic Substrate-Less Oxidation

Mechanistic & Causal Rationale

Electrocatalysis replaces toxic, stoichiometric chemical oxidants with traceless electrons. The anodic oxidation of catechols (1,2-dihydroxybenzenes) generates highly electrophilic o-benzoquinones[7]. In an undivided electrochemical cell, these reactive intermediates undergo rapid Michael-type addition with nucleophiles containing active methylene groups (e.g., acetylacetone or 2-chloro-5,5-dimethyl-1,3-cyclohexanedione)[8]. Because the reaction is pH-dependent, maintaining appropriate pKa conditions ensures high degrees of dissociation, allowing the cascade to proceed seamlessly to the benzofuran derivative via intramolecular cyclization[9].

Fig 2: Electrochemical anodic oxidation pathway of catechols to benzofuran derivatives.

Protocol C: Electrosynthesis in an Undivided Cell

• Electrolyte Preparation: Prepare a solution of the catechol derivative (1.0 mmol) and the active methylene nucleophile (1.0 mmol) in a green solvent mixture (e.g., water/ethanol or acetic acid/ethyl acetate) containing a supporting electrolyte (e.g., sodium acetate, 0.1 M)[7],[9].

• Cell Setup: Transfer the solution to an undivided cell equipped with a carbon or platinum anode and a counter electrode. Causal Rationale: An undivided cell is chosen to simplify the setup and reduce internal resistance, maximizing energy efficiency[7].

• Electrolysis: Apply a constant current (e.g., 10–20 mA/cm²) at ambient temperature until 2.0 F/mol of charge has passed.

• System Validation: Perform Cyclic Voltammetry (CV) before and during the reaction. The initial reversible two-electron oxidation-reduction peak of the catechol will gradually diminish, replaced by the irreversible peak of the cyclized benzofuran product, providing real-time kinetic validation[9].

• Isolation: Evaporate the green solvent under reduced pressure and precipitate the pure benzofuran derivative using cold water.

Quantitative Green Metrics Comparison

The following table summarizes the operational parameters and green chemistry advantages of the discussed methodologies, allowing researchers to select the optimal route based on available infrastructure.

Methodology	Catalyst / Reagents	Green Chemistry Advantage	Typical Yield	Reaction Time
Microwave-Assisted Annulation	Pd / Montmorillonite K-10	High energy efficiency, direct dielectric heating, recoverable excess reagents[4].	Good to Excellent	15–30 Minutes
Solvent-Free MCR	ZnO-Nanorods	Zero VOC emissions, highly recyclable solid-state Lewis acid catalyst[5],[6].	Excellent	30–60 Minutes
Electrocatalytic Oxidation	Undivided Cell / Carbon Anode	Substrate-less oxidation, completely eliminates toxic chemical oxidants[8],[7].	High	Varies (Charge Dep.)
Catalyst-Free Cascade	K₂CO₃ / Green Media	No transition metals required, simple base-driven cascade from nitroepoxides[1].	33–84%	12 Hours

References

• Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review.
• Diversity in electrochemical oxidation of dihydroxybenzoic acids in the presence of acetylacetone. A green method for synthesis of new benzofuran derivatives.
• Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent upd
• Green synthesis and antioxidant activity of novel series of benzofurans from euparin extracted of Petasites hybridus. Taylor & Francis.
• Green synthesis and antioxidant activity of novel series of benzofurans from euparin extracted of Petasites hybridus (Supplemental). Taylor & Francis.
• Unlocking the Potential: A Comprehensive Review for the Synthesis of Benzofuran Deriv
• Catalyst-Free Synthesis of Benzofuran Derivatives from Cascade Reactions between Nitroepoxides and Salicylaldehydes.
• Microwave-Assisted Palladium-Catalyzed Crossover-Annulation: Access to Fused Polycyclic Benzofuran Scaffolds.
• Studies on Square Wave and Cyclic Voltammetric Behavior of 1,2- and 1,4-Dihydroxybenzenes and Their Derivatives in Acetic Acid, Ethyl Acet

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update [frontiersin.org]
• 3. benthamdirect.com [benthamdirect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. atlantis-press.com [atlantis-press.com]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reactions for Benzofuran-4-ylboronic Acid

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for optimizing Suzuki-Miyaura cross-coupling reactions involving benzofuran-4-ylboronic acid. Here, we address common challenges and provide troubleshooting strategies and frequently asked questions to ensure successful and reproducible outcomes in your synthetic endeavors.

Introduction: The Unique Challenges of Benzofuran-4-ylboronic Acid

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, prized for its versatility in forming carbon-carbon bonds.[1][2] However, the use of heteroaromatic boronic acids, such as benzofuran-4-ylboronic acid, introduces specific challenges not always encountered with simpler arylboronic acids. Understanding these nuances is critical for successful reaction optimization.

Benzofuran moieties are prevalent in biologically active compounds and natural products, making their synthesis a key focus in medicinal chemistry.[3][4] The primary obstacle when using benzofuran-4-ylboronic acid, and many other heteroaromatic boronic acids, is its susceptibility to decomposition pathways that compete with the desired catalytic cycle.[5] The most significant of these is protodeboronation, the undesired cleavage of the C-B bond, which is replaced by a C-H bond.[6] This side reaction consumes the boronic acid, leading to reduced yields of the desired coupled product.[7]

The electronic nature of the benzofuran ring system influences both its reactivity in the desired transmetalation step and its stability.[5] This guide will provide a systematic approach to navigating these challenges, enabling you to harness the full synthetic potential of benzofuran-4-ylboronic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with benzofuran-4-ylboronic acid is giving low yields. What are the most likely causes and how can I address them?

Low yields in Suzuki couplings with benzofuran-4-ylboronic acid can often be attributed to one or more of the following factors:

• Protodeboronation: As mentioned, this is a common side reaction for many heteroaromatic boronic acids.[6][8] It is often exacerbated by high temperatures, prolonged reaction times, and the presence of water and certain bases.[7]

  • Solution:

    • Use a milder base: Strong bases can accelerate protodeboronation.[9] Consider switching from hydroxides (e.g., NaOH) to carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄).[1][10]

    • Protect the boronic acid: Converting the boronic acid to a boronate ester (e.g., a pinacol ester) or a potassium trifluoroborate salt can increase its stability and suppress protodeboronation.[6][11][12] These derivatives often act as "slow release" sources of the active boronic acid under the reaction conditions.[6]

    • Minimize water content: While some water is often necessary for the Suzuki reaction, excessive amounts can promote protodeboronation. Using a biphasic solvent system or carefully dried solvents can be beneficial.[13]

• Catalyst Deactivation: The palladium catalyst can be deactivated by impurities or by coordination with the heteroatom in the benzofuran ring.[5]

  • Solution:

    • Thoroughly degas your reaction mixture: Oxygen can oxidize and deactivate the active Pd(0) catalyst.[5] Purge the solvent and reaction vessel with an inert gas (e.g., argon or nitrogen) before adding the catalyst.

    • Choose the right ligand: Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or RuPhos) can stabilize the palladium center and promote the desired catalytic cycle over decomposition pathways.[1][10][14]

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and reaction time are all critical.

  • Solution:

    • Solvent Screening: Aprotic polar solvents like dioxane, THF, or DMF, often in combination with water, are commonly used.[1][11] A screen of different solvent systems may be necessary to find the optimal conditions for your specific substrates.[15]

    • Temperature Optimization: While higher temperatures can increase the reaction rate, they can also accelerate decomposition.[16] Aim for the lowest temperature that provides a reasonable reaction rate. Typical temperatures range from 80-100 °C.[1][5]

Q2: I am observing a significant amount of a side product that appears to be the homocoupling of my benzofuran-4-ylboronic acid. How can I prevent this?

Homocoupling is another common side reaction where two molecules of the boronic acid couple together. This is often promoted by the presence of oxygen and can be a sign of catalyst decomposition.

• Solution:

  • Rigorous Degassing: As with catalyst deactivation, ensuring the reaction is free of oxygen is the most critical step to prevent homocoupling.[16]

  • Use a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ can sometimes be advantageous over Pd(II) sources that require in-situ reduction, as the reduction step can sometimes lead to the formation of palladium black, which can promote homocoupling.[11][16]

  • Controlled Addition: In some cases, slow addition of the benzofuran-4-ylboronic acid to the reaction mixture can help to keep its concentration low and disfavor the homocoupling pathway.[16]

Q3: My aryl halide is not being consumed, or the reaction is very slow. What can I do to improve the conversion?

Incomplete conversion of the aryl halide can be due to a number of factors related to its reactivity and the overall efficiency of the catalytic cycle.

• Solution:

  • Aryl Halide Reactivity: The reactivity of the aryl halide follows the general trend: I > Br > OTf >> Cl.[17] If you are using an aryl chloride, a more active catalyst system with a highly electron-rich and bulky ligand is often required.[9][18]

  • Increase Catalyst Loading: While typically used in the 1-3 mol% range, increasing the catalyst loading to 5 mol% can sometimes improve conversion for challenging substrates.[1][16]

  • Base and Solvent Choice: The base plays a crucial role in the transmetalation step.[19] A stronger base or a different solvent system may be needed to facilitate this step, which is often rate-limiting.[16]

Experimental Protocol: A Generalized Starting Point

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of benzofuran-4-ylboronic acid with an aryl bromide. Optimization will likely be required for specific substrates.[1]

Materials:

• Benzofuran-4-ylboronic acid (1.2 - 1.5 equiv)

• Aryl bromide (1.0 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(dppf)Cl₂) (1-3 mol%)

• Ligand (if required, e.g., SPhos, XPhos, RuPhos) (2-6 mol%)

• Base (e.g., K₂CO₃, K₃PO₄) (2.0 - 3.0 equiv)

• Solvent (e.g., 1,4-dioxane/water (4:1), THF/water (4:1))

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl bromide, benzofuran-4-ylboronic acid, and base.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• In a separate flask, prepare the catalyst solution by dissolving the palladium source and ligand (if using a two-component system) in the degassed organic solvent.

• Add the catalyst solution to the reaction vessel via syringe, followed by the degassed water.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[1]

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Troubleshooting Decision Tree

When faced with a challenging reaction, a systematic approach to troubleshooting is essential. The following decision tree can guide your optimization efforts.

Caption: Troubleshooting guide for optimizing the Suzuki reaction.

Data Summary: Key Reaction Parameters

Parameter	Recommendation	Rationale
Palladium Catalyst	Pd(OAc)₂, Pd(dppf)Cl₂, Pd₂(dba)₃	Readily available and effective Pd(II) and Pd(0) sources.[1][11]
Ligand	SPhos, XPhos, RuPhos, P(t-Bu)₃	Bulky, electron-rich ligands stabilize the catalyst and promote efficient coupling.[14][18]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Milder bases minimize protodeboronation of the sensitive boronic acid.[1][10]
Solvent	1,4-Dioxane/H₂O, THF/H₂O, DMF/H₂O	Biphasic systems are generally effective, but anhydrous conditions can be explored.[1][20]
Temperature	80 - 100 °C	Balances reaction rate with the thermal stability of the boronic acid.[1][5]

Conclusion

Optimizing the Suzuki-Miyaura coupling of benzofuran-4-ylboronic acid requires a careful and systematic approach. By understanding the key challenges, particularly the propensity for protodeboronation, and by methodically screening catalysts, ligands, bases, and solvents, researchers can achieve high yields and reproducible results. This guide provides a foundational framework to troubleshoot and refine your reaction conditions, ultimately enabling the efficient synthesis of valuable benzofuran-containing molecules.

References

• Al-Masum, M. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society. [Link]

• Protodeboronation - Wikipedia. [Link]

• Hayes, H. L. D., Wei, R., Assante, M., Geogheghan, K. J., Jin, N., Tomasi, S., Noonan, G., Leach, A. G., & Lloyd-Jones, G. C. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Preprint]. [Link]

• Lloyd-Jones, G. C. (2018). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 51(10), 2353–2364. [Link]

• Guo, S.-R., & Wang, Y.-G. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2450. [Link]

• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation - ResearchGate. [Link]

• Perera, D., Tucker, J. W., & screening, C. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 623–630. [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Elsevier. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [Link]

• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION - ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Guo, S.-R., & Wang, Y.-G. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2450. [Link]

• Denmark, S. E., & Regens, C. S. (2008). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society, 130(49), 16454–16456. [Link]

• Vedejs, E., & Chapman, R. W. (2000). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Organic Letters, 2(12), 1773–1775. [Link]

• Synthesis of functionalized benzofuran esters through Suzuki-Miyaura cross-coupling reactions, their DFT and pharmacological studies. [Preprint]. [Link]

• Renzo, L. D. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. Catalysts, 10(12), 1435. [Link]

• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction - Journal of Synthetic Chemistry. [Link]

• A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. The Journal of Organic Chemistry. [Link]

• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Buchwald, S. L., & Martin, R. (2002). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Acta Chemica Scandinavica, 56(11), 1161–1165. [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. [Link]

• Molander, G. A., & Biolatto, B. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 73(24), 9570–9575. [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. [Link]

• Khan, L., & Zubair, M. (2025). Synthesis of Bioactive Benzofuran Derivatives via Suzuki –Miyaura Cross-Coupling Reaction. Journal of the Chemical Society of Pakistan, 47. [Link]

• Khan, L., & Zubair, M. (2025). ORGANIC AND BIOCHEMISTRY Synthesis of Bioactive Benzofuran Derivatives via Suzuki –Miyaura Cross-Coupling Reaction. Journal of the Chemical Society of Pakistan, 47(01). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. benchchem.com [benchchem.com]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
• 7. research.ed.ac.uk [research.ed.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Yoneda Labs [yonedalabs.com]
• 12. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00153J [pubs.rsc.org]
• 15. pjps.pk [pjps.pk]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. tcichemicals.com [tcichemicals.com]
• 18. Suzuki Coupling [organic-chemistry.org]
• 19. researchgate.net [researchgate.net]
• 20. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Benzofuran-4-ylboronic Acid Couplings

Welcome to the Advanced Applications Technical Support Center. This guide is engineered for synthetic chemists and drug development professionals working with Benzofuran-4-ylboronic acid , a notoriously challenging but highly valuable building block in medicinal chemistry.

While heteroaryl boronic acids are foundational to the Suzuki-Miyaura cross-coupling reaction, the electron-rich nature of the benzofuran system, coupled with the heteroatom's influence, makes this specific substrate highly susceptible to competing side reactions[1],[2]. This guide provides a mechanistic breakdown of these failures, diagnostic criteria, and self-validating protocols to ensure reproducible, high-yielding couplings.

Part 1: Mechanistic Diagnostics & Troubleshooting FAQs

When a Suzuki-Miyaura coupling fails, the crude reaction mixture contains a forensic record of the failure. By analyzing the LC-MS data, you can pinpoint the exact mechanistic breakdown.

Q1: My reaction yield is low, and LC-MS shows a massive peak at m/z 118. What happened to my boronic acid?

A1: You are observing Protodeboronation (Protodeborylation). Protodeboronation is the hydrolytic cleavage of the carbon-boron bond, replacing it with a carbon-hydrogen bond to yield plain benzofuran (m/z 118)[1],[3]. For benzofuran-4-ylboronic acid, this is the primary mode of failure.

The Causality: The reaction is highly pH-dependent. In the basic conditions required for Suzuki couplings, the boronic acid converts into a reactive boronate anion ( [ArB(OH)3​]− )[1],[4]. The electron-rich oxygen in the benzofuran ring stabilizes the transition state of C-B bond cleavage, accelerating degradation before transmetalation with the Palladium catalyst can occur[2]. The Fix: You must outcompete the degradation pathway. Switch to a weaker, anhydrous base (e.g., Cs2​CO3​ or K3​PO4​ instead of NaOH ) or utilize a "slow-release" strategy by converting the boronic acid to a MIDA boronate[5],[3].

Q2: I am seeing a significant byproduct at m/z 234. Is my boronic acid reacting with itself?

A2: Yes, this is Oxidative Homocoupling. You have formed 4,4'-bibenzofuran (m/z 234). Homocoupling occurs when two molecules of the boronic acid couple together, bypassing the aryl halide entirely[6].

The Causality: This is almost exclusively an oxygen-mediated pathway. Trace dissolved O2​ in your solvent oxidizes the active Pd(0) catalyst to a Pd(II) peroxo species[6],[7]. This Pd(II) species undergoes double transmetalation with two equivalents of your benzofuran-4-ylboronic acid, followed by reductive elimination to form the dimer[7]. The Fix: Rigorous deoxygenation is non-negotiable. A simple vacuum manifold cycle is often insufficient; you must use the Freeze-Pump-Thaw method or a prolonged subsurface sparge[8],[6]. Additionally, adding a mild reducing agent like potassium formate can continuously reduce rogue Pd(II) back to Pd(0) , shutting down the homocoupling cycle[6],[7].

Q3: How does the rate of reagent addition affect these side reactions?

A3: Concentration dictates the kinetic pathway. High instantaneous concentrations of benzofuran-4-ylboronic acid increase the probability of bimolecular homocoupling[8]. By adding the boronic acid dropwise via a syringe pump over 1-2 hours, you maintain a low steady-state concentration. This ensures the Pd catalyst preferentially undergoes oxidative addition with the aryl halide rather than interacting with excess boronic acid[8].

Part 2: Visualizing the Reaction Pathways

To effectively troubleshoot, you must visualize the competing catalytic cycles. The diagram below maps the divergence between productive cross-coupling and the two primary degradation pathways.

Caption: Mechanistic divergence of Benzofuran-4-ylboronic acid: Cross-coupling vs. Side reactions.

Part 3: Quantitative Diagnostics Summary

Use the following data matrix to rapidly diagnose and assign corrective actions based on your analytical readouts.

Side Reaction	Primary Causality	Diagnostic LC-MS Mass	Mitigation Strategy
Protodeboronation	High pH, Excess H2​O , High Temp	m/z 118 ( [M+H]+ )	Use anhydrous K3​PO4​ ; Convert to MIDA boronate[5],[4].
Homocoupling	Dissolved O2​ , High [Ar−B(OH)2​]	m/z 234 ( [M+H]+ )	Freeze-Pump-Thaw degassing; Potassium formate additive[6],[7].
Oxidation	O2​ Base (Phenol formation)	m/z 134 ( [M−H]− )	Strict Schlenk techniques; Subsurface Argon sparging[8],[6].
Ar-X Dehalogenation	Slow transmetalation rate	Ar-H of Halide	Switch to electron-rich, bulky ligands (e.g., SPhos, XPhos)[8],[6].

Part 4: Self-Validating Experimental Protocol

To systematically eliminate these side reactions, implement the following optimized Standard Operating Procedure (SOP). This protocol utilizes a "slow-addition" and "active-reduction" strategy to create a self-validating system: if homocoupling occurs, the system was not fully deoxygenated; if protodeboronation occurs, the base/water ratio is too high.

Phase 1: Reagent Preparation & Degassing

• Solvent Preparation: Prepare a 10:1 mixture of 1,4-Dioxane and Water.

• Rigorous Degassing: Transfer the solvent to a Schlenk flask. Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum manifold ( <0.1 mbar). Backfill with ultra-pure Argon[6].

Phase 2: Reaction Assembly (Inert Atmosphere)

• Solid Reagent Charging: To a flame-dried, Argon-purged reaction vessel, add:

  • Aryl halide (1.0 equiv)

  • Pd2​(dba)3​ (0.02 equiv) and SPhos ligand (0.08 equiv)[8]

  • Anhydrous K3​PO4​ (2.0 equiv)

  • Potassium formate (0.1 equiv) — Crucial additive to maintain Pd(0) state and suppress homocoupling[6],[7].

• Solvent Addition: Add the degassed solvent mixture via a gas-tight syringe. Heat the reaction mixture to 80 °C.

Phase 3: Slow Addition Strategy

• Boronic Acid Solution: Dissolve Benzofuran-4-ylboronic acid (1.2 equiv) in a minimal amount of degassed 1,4-Dioxane.

• Syringe Pump Delivery: Add the boronic acid solution dropwise to the heated reaction mixture over 60 minutes [8]. Causality check: This keeps the instantaneous concentration of the boronate anion low, favoring transmetalation over bimolecular homocoupling or unimolecular protodeboronation.

• Monitoring: Stir for an additional 2 hours. Monitor via LC-MS, specifically extracting ion chromatograms (EIC) for m/z 118 and m/z 234 to validate the suppression of side reactions.

Caption: Optimized workflow utilizing rigorous degassing and slow addition to prevent side reactions.

References

• Royal Society of Chemistry. CHAPTER 8: Boron Reagent Activation in Suzuki–Miyaura Coupling. Retrieved from [Link]

• Wikipedia. Protodeboronation. Retrieved from [Link]

• University of Edinburgh. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Retrieved from[Link]

• National Institutes of Health (PMC). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction. Retrieved from [Link]

• ACS Publications. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Retrieved from [Link]

Sources

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• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. research.ed.ac.uk [research.ed.ac.uk]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for products from Benzofuran-4-ylboronic acid reactions

Welcome to the Technical Support Center for Cross-Coupling Purification . As an application scientist, I understand that isolating pure active pharmaceutical ingredients (APIs) or advanced intermediates from Suzuki-Miyaura reactions involving heteroaromatic boronic acids can be highly challenging.

Benzofuran-4-ylboronic acid is a notoriously difficult substrate. It is highly susceptible to protodeboronation, prone to forming boroxines, and often yields products that strongly coordinate with residual palladium. This guide is designed to provide you with field-proven, mechanistically grounded troubleshooting strategies to achieve analytical-grade purity.

Diagnostic Purification Workflow

Before diving into specific troubleshooting steps, consult the diagnostic workflow below to identify the optimal purification sequence for your crude benzofuran-4-ylboronic acid reaction mixture.

Fig 1: Diagnostic workflow for purifying benzofuran-4-ylboronic acid coupling mixtures.

Quantitative Impurity Profiling

Understanding the causality behind your impurities is the first step to eliminating them. The table below summarizes the quantitative data and mechanistic origins of common byproducts encountered when using benzofuran-4-ylboronic acid[1].

Impurity Profile	Causality & Mechanism	Typical Concentration	Recommended Resolution
Benzofuran (Protodeboronation)	Base-catalyzed C-B bond fragmentation via a zwitterionic intermediate under neutral/basic pH[2][3].	5–20%	High-vacuum evaporation or non-polar silica elution.
Residual Palladium	Incomplete catalyst partitioning; strong coordination between Pd and heteroatoms in the product[4].	500–3000 ppm	MP-TMT or polymer-bound ethylenediamine scavenging[5].
Unreacted Boronic Acid	Excess reagent used to drive kinetics; poor transmetalation rates.	10–30%	Conversion to pinacol/MIDA ester[6][7] or alkaline extraction.
Bis-benzofuran (Homocoupling)	Pd(II)-mediated oxidative homocoupling in the presence of oxygen or peroxides[8].	2–10%	Strict reaction degassing; reverse-phase HPLC separation.

Troubleshooting FAQs

Q1: My purified product is contaminated with unreacted benzofuran-4-ylboronic acid. Standard silica chromatography results in severe streaking. How can I resolve this? A1: Free heteroaryl boronic acids possess an empty p-orbital on the boron atom. This orbital strongly interacts with the silanol groups on silica gel, causing severe streaking, poor resolution, and irreversible adsorption[6]. Furthermore, they reversibly dehydrate into boroxines, complicating the impurity profile. Resolution: You must block the empty p-orbital. Convert the unreacted boronic acid into a stable ester (such as a pinacol or MIDA ester) prior to chromatography. MIDA (N-methyliminodiacetic acid) boronates are highly stable to chromatography because the nitrogen atom coordinates to the boron, rehybridizing it to sp³ and effectively shielding the p-orbital[7]. Alternatively, perform an alkaline aqueous extraction (e.g., using 1M NaOH) to partition the acidic boronate salt into the aqueous layer[1].

Q2: I am observing a significant amount of benzofuran (the protodeboronation product) in my crude mixture. Why does this happen, and how do I separate it? A2: Benzofuran-4-ylboronic acid is highly susceptible to protodeboronation—the replacement of the C-B bond with a C-H bond. Mechanistic studies reveal that for basic heteroaromatic boronic acids, this often proceeds via a unimolecular fragmentation of a zwitterionic intermediate under neutral to basic pH conditions[2][3]. Resolution: To minimize its formation during the reaction, optimize the pH or use anhydrous coupling conditions. To remove the benzofuran byproduct post-reaction, exploit its high volatility and non-polarity. It will elute very quickly (near the solvent front) during normal-phase silica gel chromatography using a non-polar eluent like hexanes.

Q3: My final active pharmaceutical ingredient (API) has a palladium content of 2,500 ppm. How can I reduce this to the acceptable pharmaceutical limit (<10 ppm)? A3: Standard aqueous workup and Celite filtration are insufficient for removing tightly bound Pd complexes from heteroaromatic products[1]. Resolution: You must use functionalized heterogeneous metal scavengers. Treating the crude mixture with polymer-supported ethylenediamine or microporous trimercaptotriazine (MP-TMT) resins acts as a highly selective chelation system for both Pd(0) and Pd(II) species, successfully reducing palladium levels from >2000 ppm to <10 ppm[4][5].

Standard Operating Procedures (SOPs)

SOP 1: Advanced Palladium Scavenging using MP-TMT Resin

This methodology is designed to disrupt product-palladium coordination and sequester the metal into an insoluble resin matrix[5].

• Concentration: Concentrate the crude Suzuki coupling organic layer to a minimal volume under reduced pressure.

• Solvent Exchange: Dissolve the residue in a polar aprotic solvent (e.g., DMF or DMAc). Causality: Polar aprotic solvents ensure full solubility of the product and help disrupt the coordination sphere of the residual palladium[5].

• Resin Addition: Add 0.20 wt% (relative to crude mass) of microporous trimercaptotriazine (MP-TMT) resin.

• Agitation: Agitate the suspension overnight (12-18 hours) at room temperature.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd-bound resin. Wash the filter cake with a small volume of DMF.

• Recovery: Concentrate the filtrate under high vacuum to recover the purified product. Self-Validation Check: The initial dark brown/black solution should become significantly lighter (pale yellow or colorless) after filtration, indicating the successful removal of Pd complexes[4].

SOP 2: Derivatization to Pinacol Esters for Chromatographic Resolution

Use this protocol when unreacted benzofuran-4-ylboronic acid cannot be removed via aqueous extraction and causes chromatographic streaking[6][8].

• Reagent Addition: To the crude reaction mixture (dissolved in toluene or THF), add 1.2 equivalents of pinacol (2,3-dimethyl-2,3-butanediol) relative to the estimated remaining boronic acid.

• Dehydration: Add a dehydrating agent (e.g., anhydrous MgSO₄) to drive the esterification forward by absorbing the water byproduct.

• Reaction: Stir at room temperature for 2 hours.

• Filtration: Filter off the solid drying agent and concentrate the filtrate under reduced pressure.

• Chromatography: Load the crude mixture onto a normal-phase silica gel column. Self-Validation Check: Perform TLC analysis (e.g., 80:20 Hexanes:EtOAc). You should observe the disappearance of the streaking baseline spot (free boronic acid) and the appearance of a well-defined, high-Rf spot (pinacol ester), allowing for clean separation from your target cross-coupled product[6].

Sources

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Technical Support Center: Managing Homocoupling of Boronic Acids in Suzuki Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the formation of symmetrical biaryl byproducts from boronic acid homocoupling. Our goal is to provide you with a deep understanding of the underlying causes of this common side reaction and to offer practical, field-proven troubleshooting strategies to minimize its occurrence, thereby improving the yield and purity of your desired cross-coupled products.

Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding boronic acid homocoupling. Understanding these principles is the first step toward effective troubleshooting.

Q1: What exactly is boronic acid homocoupling in the context of a Suzuki reaction?

Boronic acid homocoupling is a prevalent side reaction where two molecules of the organoboron reagent couple with each other to form a symmetrical biaryl.[1][2] This process competes with the desired cross-coupling reaction between the boronic acid and the organohalide. The formation of this homodimer not only consumes your boronic acid, reducing the potential yield of the target molecule, but it also introduces a significant impurity that can complicate downstream purification.[1][2]

Q2: What are the primary mechanisms that lead to homocoupling?

Two principal pathways are generally responsible for boronic acid homocoupling:

• Pd(II)-Mediated Pathway: This is a common route, especially when using Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂.[3][4] Before the catalytic cycle begins, the Pd(II) species must be reduced to the active Pd(0) state. This reduction can occur via the stoichiometric reaction with two boronic acid molecules, which generates the homocoupled biaryl and the necessary Pd(0) catalyst.[3][4][5]

• Oxygen-Promoted Pathway: The presence of dissolved oxygen in the reaction mixture is a major contributor to homocoupling.[2][4][6] Oxygen can oxidize the catalytically active Pd(0) back to Pd(II), which can then enter the homocoupling pathway described above.[4] Furthermore, oxygen can participate in a separate catalytic cycle where a palladium peroxo complex, formed from the reaction of Pd(0) and O₂, is a key intermediate that facilitates the homocoupling of boronic acids.[7]

Q3: How does my choice of palladium source—Pd(0) vs. Pd(II)—affect homocoupling?

The choice of palladium source is critical.

• Pd(II) sources (e.g., Pd(OAc)₂, PdCl₂(dppf)) are often bench-stable but require an in-situ reduction to Pd(0) to initiate the catalytic cycle. This reduction step is a primary source of homocoupling, as the boronic acid can act as the reducing agent.[2][3][5]

• Pd(0) sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) are generally preferred for minimizing homocoupling because they can enter the catalytic cycle directly, bypassing the initial reduction step that consumes the boronic acid.[1][8] Modern precatalysts, such as Buchwald's G3 and G4 systems, are also designed to generate the active Pd(0) species cleanly and efficiently, which helps suppress side reactions.[8]

Q4: What is the most effective way to remove oxygen from my reaction?

Rigorous exclusion of oxygen is one of the most effective methods to prevent homocoupling.[4][6] Standard techniques include:

• Inert Gas Sparging: Bubbling an inert gas like nitrogen or argon through the solvent(s) for 15-30 minutes before use is a highly effective method to displace dissolved oxygen.[1][8][9] A subsurface sparge of the assembled reaction mixture prior to heating is also recommended for maximum oxygen removal.[4][10]

• Freeze-Pump-Thaw: This technique, involving freezing the solvent, evacuating the headspace under high vacuum, and then thawing, is considered the gold standard for removing dissolved gases. Performing at least three cycles is recommended for sensitive reactions.[2][8]

• Maintaining an Inert Atmosphere: Always run the reaction under a positive pressure of nitrogen or argon using a balloon or a Schlenk line to prevent atmospheric oxygen from re-entering the system.[1]

Q5: How does the choice of phosphine ligand influence homocoupling?

Ligands play a crucial role in modulating the reactivity of the palladium center. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are highly effective at minimizing homocoupling.[2][8] Their efficacy stems from two main factors:

• Steric Hindrance: The bulkiness of these ligands can sterically hinder the formation of palladium intermediates that lead to homocoupling.

• Accelerated Reductive Elimination: Their strong electron-donating properties promote the final, desired reductive elimination step of the cross-coupling cycle. A faster reductive elimination reduces the lifetime of the diorganopalladium(II) intermediate, decreasing the opportunity for side reactions to occur.[2]

Q6: What is the impact of the base on this side reaction?

The base is essential for activating the boronic acid for transmetalation, but its choice can significantly influence the reaction outcome.[11][12] While a stronger base can enhance the rate of the desired reaction, it can sometimes promote side reactions. Weaker inorganic bases are often preferred for minimizing homocoupling.

Base Type	Common Examples	General Impact on Homocoupling	Reference
Phosphates	K₃PO₄	Often considered a good choice for minimizing homocoupling by balancing reactivity with selectivity.	[1][8]
Carbonates	K₂CO₃, Cs₂CO₃, Na₂CO₃	Widely used and effective. Weaker carbonates (e.g., K₂CO₃) are often preferred to stronger ones to suppress side reactions.	[1][13]
Hydroxides/Alkoxides	NaOH, KOtBu	Stronger bases that can sometimes accelerate homocoupling and other side reactions. Use with caution and optimize carefully.	[8][12][14]

Q7: Can I use procedural modifications to reduce homocoupling?

Yes, simple changes to your experimental procedure can have a significant impact:

• Slow Addition of Boronic Acid: Instead of adding all the boronic acid at the beginning, adding it slowly via a syringe pump over the course of the reaction keeps its instantaneous concentration low. This disfavors the bimolecular homocoupling reaction relative to the desired cross-coupling.[8]

• Use a Slight Excess of the Aryl Halide: Using a small excess (e.g., 1.05-1.1 equivalents) of the organohalide can help ensure the palladium catalyst preferentially undergoes oxidative addition with the halide rather than engaging in pathways that lead to homocoupling.[8]

• Pre-heating the Mixture: Some protocols suggest pre-heating the mixture of the catalyst, base, solvent, and organohalide for a short period (e.g., 10 minutes at 60-80 °C) before adding the boronic acid. This can help ensure the catalyst is in an active state ready for the cross-coupling pathway.[6]

Q8: Does the stability of the boronic acid itself matter?

Absolutely. Boronic acids, especially heteroaryl boronic acids, can be prone to decomposition and protodeboronation under reaction conditions, which can lead to lower yields and an increase in side products.[3] Using more stable boronic acid derivatives can suppress these issues:

• Pinacol Boronate Esters (Bpin): These are more stable than the corresponding boronic acids and can reduce the rate of homocoupling by providing a slow, controlled release of the active boron species via hydrolysis.[1][15]

• MIDA Boronates & DABO Boronates: These are highly stable, often crystalline solids that are easy to handle and store.[1][16] They are particularly useful for iterative cross-coupling strategies and for substrates where the boronic acid is unstable.[3][16]

Troubleshooting Guide: High Homocoupling Observed

If you have identified a significant amount of the homocoupled byproduct in your reaction mixture, use this guide to diagnose and resolve the issue.

Logical Troubleshooting Workflow

Use the following decision tree to systematically identify the likely cause of excessive homocoupling in your experiment.

Caption: Troubleshooting workflow for minimizing homocoupling.

The Suzuki-Miyaura Catalytic Cycle vs. Homocoupling Pathway

Understanding the mechanistic pathways is key to rational troubleshooting. The diagram below illustrates how the desired cross-coupling cycle can be intercepted by pathways leading to homocoupling, primarily driven by the presence of Pd(II) and oxygen.

Caption: Suzuki cycle vs. the Pd(II)-mediated homocoupling pathway.

Experimental Protocols for Mitigation

Here are detailed protocols for common and effective strategies to suppress boronic acid homocoupling.

Protocol 1: Rigorous Deoxygenation of the Reaction Mixture

This protocol uses inert gas sparging to minimize dissolved oxygen, a primary culprit in homocoupling.

Materials:

• Reaction solvents (e.g., 1,4-dioxane, toluene, THF, water)

• Reaction vessel (e.g., Schlenk flask or round-bottom flask with septum)

• Inert gas source (Argon or Nitrogen) with a long needle or sparging tube

Procedure:

• Solvent Degassing: Prior to use, sparge each solvent by bubbling the inert gas through it via a long needle for at least 15-30 minutes.[1]

• Vessel Preparation: Flame-dry the reaction vessel under vacuum (or oven-dry) and allow it to cool under a positive pressure of inert gas.

• Reagent Addition: Add the organohalide, boronic acid (or its derivative), base, and ligand to the flask.

• System Purge: Seal the flask with a septum, then evacuate and backfill with the inert gas. Repeat this cycle three times.[2]

• Solvent Addition: Add the degassed solvents via a syringe.

• Mixture Sparge: With stirring, bubble the inert gas directly into the reaction mixture through a long needle for an additional 10-15 minutes. Ensure the needle tip is below the liquid surface.[4][10]

• Catalyst Addition & Reaction: Under a positive pressure of inert gas, add the palladium catalyst. Heat the reaction to the desired temperature. Maintain the positive inert gas pressure (e.g., with a balloon) for the duration of the reaction.

Protocol 2: Minimizing Homocoupling with a Pd(II) Precatalyst

If using a Pd(II) source is unavoidable, this protocol incorporates a mild reducing agent to facilitate the clean generation of Pd(0).

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (0.5 - 2 mol%)

• Phosphine ligand (e.g., SPhos, 1-4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Potassium formate (1-2 equiv) [4][10]

• Degassed solvent

Procedure:

• Setup: Following Protocol 1, add the aryl halide, arylboronic acid, base, ligand, and potassium formate to a rigorously deoxygenated reaction vessel under an inert atmosphere.[4][10]

• Solvent Addition: Add the degassed solvent and perform a final subsurface sparge.

• Catalyst Addition: Add the Pd(OAc)₂ catalyst under a positive pressure of inert gas.

• Reaction: Heat the reaction to the optimized temperature and monitor by TLC or LC-MS. The formate additive helps to reduce any free Pd(II) to the active Pd(0) state without significantly interfering with the main catalytic cycle.[4][10]

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Malig, T. C., et al. (2020). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry, 85(22), 14538-14546. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Palladium-catalyzed oxidative coupling of arylboronic acid with isocyanide to form aromatic carboxylic acids. RSC Publishing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chen, C. H., et al. (2001). Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry, 66(15), 5233-5235. [Link]

• ResearchGate. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids? Retrieved from [Link]

• PubMed. (2010). Palladium-catalyzed oxidative cross-coupling reaction of arylboronic acids with diazoesters for stereoselective synthesis of (E)-α,β-diarylacrylates. Retrieved from [Link]

• RSC Publishing. (n.d.). A palladium-catalyzed oxidative cross-coupling reaction between aryl pinacol boronates and H-phosphonates in ethanol. Retrieved from [Link]

• ACS Publications. (2025). Pd-Catalyzed C–O Bond Formation: Coupling of Aryl Boronic Acids with O-Electrophiles. ACS Catalysis. Retrieved from [Link]

• ACS Publications. (2017). Palladium/Copper-Catalyzed Oxidative Coupling of Arylboronic Acids with Isocyanides: Selective Routes to Amides and Diaryl Ketones. Organic Letters. Retrieved from [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. Retrieved from [Link]

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(3), 562-567. [Link]

• Lloyd-Jones, G. C., et al. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. Journal of the American Chemical Society, 134(19), 8140-8152. [Link]

• YouTube. (2011). Masking Boronic Acids for Suzuki Coupling. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• HZPT. (2024). what is used to protect the boronic acid enabling iterative suzuki-miyaura coupling? Retrieved from [Link]

• Rychnovsky, S. D., et al. (n.d.). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. PMC. Retrieved from [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction? r/chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Oxygen-Promoted Suzuki-Miyaura Reaction for Efficient Construction of Biaryls. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of various bases on the Suzuki coupling reaction. Retrieved from [Link]

• PubMed. (2016). Oxygen-Promoted Suzuki-Miyaura Reaction for Efficient Construction of Biaryls. Retrieved from [Link]

• Wiley Online Library. (2017). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. Retrieved from [Link]

• Macmillan Group, Princeton University. (2005). B-Alkyl Suzuki Couplings. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Retrieved from [Link]

• National Institutes of Health. (n.d.). Nonsymmetrical Bis-Azine Biaryls from Chloroazines: A Strategy Using Phosphorus Ligand-Coupling. PMC. Retrieved from [Link]

• Kirchhoff, J. H., et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662-13663. [Link]

• ACS Publications. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Retrieved from [Link]

• The Royal Society of Chemistry. (2023). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis. Retrieved from [Link]

• MDPI. (2024). Cu I -Zeolite Catalysis for Biaryl Synthesis via Homocoupling Reactions of Phenols or Aryl Boronic Acids. Retrieved from [Link]

• Gao, W., et al. (2003). An Improved Preparation of Arylboronates: Application in One-Pot Suzuki Biaryl Synthesis. The Journal of Organic Chemistry, 68(16), 6215-6217. [Link]

• ACS Publications. (n.d.). Efficient Approach To Construct Unsymmetrical Biaryls through Oxidative Coupling Reactions of Aromatic Primary Alcohols and Arylboronic Acids with a Rhodium Catalyst. Organometallics. Retrieved from [Link]

• Adamo, C., et al. (2006). Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. Journal of the American Chemical Society, 128(21), 6829-6836. [Link]

• ResearchGate. (2025). A Novel Palladium-Catalyzed Homocoupling Reaction Initiated by Transmetalation of Palladium Enolates. Retrieved from [Link]

• ChemRxiv. (n.d.). Bulky phosphine ligands promote palladium-catalyzed protodeboronation. Retrieved from [Link]

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• 6. researchgate.net [researchgate.net]
• 7. Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Resolution and Tandem Mass Spectrometry Techniques for Characterizing Benzofuran Derivatives: A Comparative Guide

As analytical scientists, we frequently encounter benzofuran derivatives in two distinct arenas: forensic toxicology (e.g., designer drugs like 6-APB and benzofuran-substituted synthetic cannabinoids) and pharmaceutical development (e.g., amiodarone, vilazodone). The structural nuances of these compounds—particularly the presence of positional isomers and complex metabolic profiles—demand a highly strategic approach to mass spectrometry (MS).

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-ESI-MS/MS), and Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) for the characterization of benzofuran derivatives, providing field-proven protocols and mechanistic insights.

Comparative Analysis of MS Platforms

Choosing the correct MS platform relies entirely on the physicochemical properties of the target benzofuran and the analytical goal (e.g., trace quantitation vs. structural elucidation).

GC-EI-MS: The Gold Standard for Isomer Resolution

Positional isomers, such as the designer drugs 5-(2-aminopropyl)benzofuran (5-APB) and 6-APB, are notoriously difficult to differentiate using standard LC-MS/MS. Because their Electrospray Ionization (ESI) spectra are dominated by the fragmentation of the amine side chain, the resulting Collision-Induced Dissociation (CID) spectra are virtually identical. GC-EI-MS overcomes this limitation by leveraging distinct chromatographic retention times and highly reproducible, library-searchable 70 eV fragmentation patterns[1]. However, polar benzofuran metabolites require derivatization prior to GC analysis to prevent column adsorption.

LC-ESI-MS/MS (QqQ): Unmatched Sensitivity for Trace Quantitation

For highly lipophilic benzofuran derivatives, such as synthetic cannabinoids in biological matrices, LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode is the platform of choice. ESI is a soft ionization technique that yields intact protonated molecules [M+H]+ , bypassing the need for derivatization. This technique achieves sub-ng/mL limits of detection (LODs), making it essential for pharmacokinetic studies and forensic urine/plasma screening[2]. The primary limitation is susceptibility to matrix effects (ion suppression), which necessitates the use of stable isotope-labeled internal standards.

LC-HRMS (Q-TOF / Orbitrap): Untargeted Metabolite Identification

When investigating the metabolic fate of novel benzofuran derivatives, LC-HRMS is indispensable. Quadrupole Time-of-Flight (Q-TOF) and Orbitrap analyzers provide exact mass measurements with sub-5 ppm mass accuracy. This allows for the generation of empirical formulas for unknown fragments, enabling the confident structural elucidation of Phase I and Phase II metabolites without reference standards[1][3].

Table 1: Performance Comparison of MS Platforms for Benzofuran Derivatives

Analytical Platform	Target Analytes	Ionization Mode	Typical LOD	Key Analytical Advantage	Primary Limitation
GC-EI-MS	Volatile benzofurans (e.g., 5-APB, 6-APB)	EI (70 eV)	1–5 ng/mL	Highly reproducible fragmentation libraries	Requires derivatization for polar/labile metabolites
LC-ESI-MS/MS	Synthetic cannabinoids, pharmaceuticals	ESI (+/-)	0.003–0.05 ng/mL	Extreme sensitivity, direct injection	Susceptible to matrix effects (ion suppression)
LC-HRMS	Unknown metabolites, complex matrices	ESI (+/-)	0.1–1 ng/mL	Exact mass (<5 ppm), retrospective analysis	Lower dynamic range than QqQ, larger data files

Mechanistic Insights: Mass Spectral Fragmentation Logic

Understanding the intrinsic fragmentation logic of the benzofuran core is critical for spectral interpretation. Under hard ionization (EI, 70 eV), the benzofuran ring typically undergoes a characteristic ring-opening mechanism. The molecular ion [M]+∙ readily eliminates carbon monoxide (CO) to yield a benzofuran radical ion. This is often followed by a secondary elimination of CO or a hydrogen radical to form a substituted tropylium-like ion[4].

Caption: Typical EI-MS fragmentation pathway of the benzofuran core via successive carbon monoxide eliminations.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed as self-validating systems, incorporating specific causality for each sample preparation step to ensure maximum analyte recovery and minimal matrix interference.

Protocol A: GC-MS Analysis of 6-APB in Urine

Objective: Differentiate 6-APB from its 5-APB isomer via derivatization and GC-MS.

• Solid Phase Extraction (SPE): Load 1 mL of buffered urine (pH 6.0) onto a mixed-mode cation exchange (MCX) SPE cartridge.

  • Causality: The MCX sorbent retains basic amines (like 6-APB) via ionic interactions while allowing neutral and acidic matrix interferences to be washed away with organic solvents.

• Elution & Evaporation: Elute the analytes using 5% ammonium hydroxide ( NH4​OH ) in methanol. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried residue in 50 µL of ethyl acetate and add 50 µL of Heptafluorobutyric anhydride (HFBA). Incubate at 60°C for 30 minutes.

  • Causality: 6-APB is a primary amine. Direct GC injection causes severe peak tailing. HFBA derivatization replaces the active amine hydrogen with an electron-withdrawing perfluoroacyl group, increasing volatility and shifting diagnostic fragment ions to higher m/z values, effectively escaping low-mass matrix noise[1].

• GC-MS Acquisition: Inject 1 µL in splitless mode onto a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm, 0.25 µm). Operate the MS in EI mode at 70 eV, scanning from m/z 50 to 550.

Protocol B: LC-MS/MS Quantification of Benzofuran Synthetic Cannabinoids in Plasma

Objective: High-sensitivity quantitation of lipophilic benzofuran derivatives.

• Protein Precipitation: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 300 µL of ice-cold acetonitrile containing deuterated internal standards (e.g., JWH-200-D5).

  • Causality: Cold acetonitrile rapidly denatures and crashes plasma proteins while effectively extracting highly lipophilic synthetic cannabinoids, which would otherwise be lost in standard Liquid-Liquid Extraction (LLE) partitioning[5].

• Centrifugation: Vortex for 30 seconds, then centrifuge at 14,000 rpm for 10 minutes at 4°C to firmly pellet the precipitated proteins.

• Supernatant Dilution: Transfer 100 µL of the organic supernatant into an autosampler vial and dilute with 100 µL of mobile phase A (0.1% formic acid in water).

  • Causality: Injecting a high-organic extract directly onto a reversed-phase LC column causes "solvent effects" (peak broadening and splitting). Diluting with an aqueous buffer focuses the analyte band at the head of the column.

• LC-MS/MS Acquisition: Inject 5 µL onto a C18 column (e.g., 2.1 × 100 mm, 1.7 µm). Utilize a gradient elution of 0.1% formic acid in water (A) and acetonitrile (B). Operate the Triple Quadrupole MS in ESI+ MRM mode, monitoring two specific transitions per analyte for confirmation and quantitation[2].

Decision Matrix Visualization

To streamline method development, the following decision tree illustrates the logical flow for selecting the appropriate MS technique based on the physicochemical properties of the benzofuran derivative.

Caption: Analytical workflow for selecting MS techniques for benzofuran characterization.

References

• Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MSn techniques. PubMed. 1

• Analysis of benzofuran derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. PubMed. 3

• Rapid Simultaneous Determination of Three Synthetic Cannabinoids in Urine and Plasma of Rats Using Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry. PMC. 2

• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. Bentham Open. 4

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood. ResearchGate. 5

Sources

• 1. Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MS(n) techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of benzofuran derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamopen.com [benthamopen.com]
• 5. researchgate.net [researchgate.net]

MIDA Boronates: A Superior Alternative to Benzofuran-4-ylboronic Acid for Robust Cross-Coupling Reactions

A Senior Application Scientist's Guide to Enhancing Stability and Yield in Drug Discovery and Development

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool. The benzofuran motif, a privileged scaffold in medicinal chemistry, is frequently incorporated using reagents like Benzofuran-4-ylboronic acid.[1][2][3] However, the inherent instability of many heteroaryl boronic acids, including benzofuran derivatives, presents a significant and often costly challenge in terms of reproducibility, yield, and storage.[4][5] This guide provides a comprehensive comparison of Benzofuran-4-ylboronic acid with its N-methyliminodiacetic acid (MIDA) boronate counterpart, presenting experimental data that underscores the profound advantages of the MIDA platform in modern organic synthesis.

The Challenge: The Inherent Instability of Heteroaryl Boronic Acids

Heteroaryl boronic acids, particularly those of electron-rich five-membered rings like furan, are notoriously prone to decomposition.[6] The primary degradation pathway is protodeboronation, where the carbon-boron bond is cleaved by a proton source, a process often accelerated by the basic and thermal conditions of the Suzuki-Miyaura coupling.[7][8] This leads to the formation of the corresponding arene (benzofuran in this case) and a reduction in the effective concentration of the desired boronic acid, ultimately resulting in lower yields and the need for excess reagents.[5]

Experimental data highlights this instability. For instance, a study on the benchtop stability of various unstable boronic acids revealed that 2-benzofuranboronic acid retained only 65% of its purity after 15 days of exposure to air.[4] This inherent instability complicates storage, handling, and achieving consistent reaction outcomes.

The Solution: MIDA Boronates and the Power of Slow Release

N-methyliminodiacetic acid (MIDA) boronates have emerged as a transformative solution to the challenge of unstable boronic acids. By complexing the boronic acid with the tridentate MIDA ligand, the boron center is converted from a reactive sp²-hybridized state to a stable, tetrahedral sp³-hybridized state. This structural change renders the MIDA boronate unreactive to the conditions of anhydrous cross-coupling, effectively acting as a robust protecting group.[9]

The key to their utility lies in the controlled in situ release of the active boronic acid under specific aqueous basic conditions. This "slow-release" mechanism maintains a low, steady concentration of the unstable boronic acid in the reaction mixture, favoring the desired cross-coupling over competing decomposition pathways.[5] This approach has been shown to dramatically improve yields, particularly when working with challenging substrates.[10]

Comparative Analysis: Benzofuran-4-ylboronic Acid vs. Its MIDA Boronate

The advantages of employing a MIDA boronate in place of a free boronic acid are multifaceted, spanning from practical handling to reaction efficiency.

Feature	Benzofuran-4-ylboronic Acid	Benzofuran-4-yl MIDA Boronate
Stability	Prone to decomposition (protodeboronation, oxidation) upon storage and under reaction conditions.[4]	Exceptionally stable; can be stored indefinitely on the benchtop in air.
Handling	Often requires storage under inert atmosphere and at low temperatures. Difficult to purify by standard chromatography.[5]	Crystalline, free-flowing solids that are easily handled and purified by silica gel chromatography.[9]
Stoichiometry	Purity can be inconsistent, leading to challenges in accurate weighing and stoichiometry.[5]	High purity and stability allow for precise and reproducible stoichiometry.
Reactivity	High initial reactivity can lead to rapid decomposition, competing with the cross-coupling reaction.[4]	Reactivity is masked until deprotection. Slow release of the active boronic acid minimizes decomposition.
Yields	Often provides lower and less consistent yields, especially with challenging coupling partners.[10]	Consistently delivers higher yields due to minimized decomposition of the boronic acid.[10]

Experimental Evidence: The MIDA Advantage in Action

Furthermore, in a separate study, the use of a MIDA boronate in a Suzuki-Miyaura coupling reaction afforded an 89% yield, whereas the corresponding free boronic acid under similar conditions provided only a 73% yield.[10] This consistent trend of improved yields underscores the practical benefits of the slow-release approach.

Experimental Protocols: A Head-to-Head Comparison

To illustrate the practical differences in employing these two reagents, here are representative protocols for a Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Suzuki-Miyaura Coupling with Benzofuran-4-ylboronic Acid

Caption: Workflow for Suzuki-Miyaura coupling using Benzofuran-4-ylboronic acid.

Causality Behind Experimental Choices:

• Inert Atmosphere: Essential to prevent oxidation of the palladium catalyst and the boronic acid.

• Excess Boronic Acid: An excess (typically 1.2-1.5 equivalents) is often required to compensate for decomposition during the reaction.

• Aqueous Base: The presence of water and a base is necessary for the transmetalation step of the catalytic cycle.

Protocol 2: Suzuki-Miyaura Coupling with Benzofuran-4-yl MIDA Boronate (Slow Release)

Caption: Workflow for Suzuki-Miyaura coupling using a MIDA boronate.

Causality Behind Experimental Choices:

• Stoichiometric Boron Reagent: Due to the high stability of the MIDA boronate, a smaller excess is typically needed.

• Mild Base (K₃PO₄): A milder base is often used to facilitate the slow and controlled hydrolysis of the MIDA boronate, which is crucial for the success of the reaction with unstable boronic acids.

• Potentially Milder Conditions: The slow-release mechanism can often allow for lower reaction temperatures, further preserving the integrity of sensitive substrates.

Mechanistic Insights: Visualizing the MIDA Boronate Advantage

The following diagrams illustrate the key mechanistic steps that differentiate the two approaches.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review | Atlantis Press [atlantis-press.com]
• 3. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of palladium catalysts for benzofuran synthesis

Comparative Guide: Palladium Catalysts for Benzofuran Synthesis

The benzofuran ring system is a privileged structural motif in medicinal chemistry, frequently appearing in anti-inflammatory, antimicrobial, and antitumor agents. For researchers and drug development professionals, constructing this heterocyclic core efficiently is a critical bottleneck. Transition-metal catalysis, particularly palladium-catalyzed cross-coupling and cyclization, has revolutionized benzofuran synthesis by offering high atom economy and functional group tolerance.

However, the success of these transformations is highly dependent on the precise selection of the palladium precursor, ligand, and reaction conditions. This guide provides an objective, data-driven comparison of the most effective palladium catalytic systems used in benzofuran synthesis, detailing the mechanistic causality behind their selection and providing self-validating experimental protocols.

Mechanistic Pathways & Catalyst Selection

The choice of palladium catalyst dictates the reaction pathway, intermediate stability, and ultimate regioselectivity of the synthesis.

Cascade Aryl-Furanylation: The Pd(PPh3)4 Advantage When synthesizing complex 3,3-disubstituted oxindoles containing a benzofuran moiety via cascade reactions, maintaining the active Pd(0) species is critical.1[1]. The inherent triphenylphosphine ligands stabilize the Pd(0) intermediate during the sequential intramolecular Heck cyclization and phenol-palladation steps. This stabilization prevents premature β-hydride elimination, which would otherwise lead to undesired acyclic side products, ensuring the cascade proceeds to completion[1].

Intramolecular Carbonylation & Lactonization: The Pd(OAc)2 / Xantphos Synergy For the synthesis of isobenzofuranones via the intramolecular carbonylation of 2-hydroxybenzyl alcohols, a Pd(II) precursor is required. 2[2]. This rigidity facilitates the efficient insertion of carbon monoxide—often sourced safely in situ from paraformaldehyde—into the Pd-aryl bond, driving the subsequent lactonization forward[2].

Tsuji-Trost-Type Benzylic Substitution: Ligand-Dependent Divergence The functionalization of benzofuran-2-ylmethyl acetates via a Tsuji-Trost-type mechanism reveals a stark dependence on the nature of the nucleophile. For soft O, S, and C nucleophiles, the3, ensuring strict regioselectivity at the benzylic position without attacking the C3-position of the benzofuran ring[3]. However, when utilizing nitrogen-based nucleophiles (amines), this system fails due to competitive coordination.4, restoring high yields[4].

Comparative Quantitative Data

The following table summarizes the optimal conditions and expected yields for the discussed catalytic systems, providing a benchmark for experimental design.

Catalyst System	Ligand	Target Transformation	Optimal Base / Solvent	Avg. Yield (%)	Key Advantage
Pd(PPh3)4 (5 mol%)	None (Inherent)	Cascade Aryl-Furanylation	t-BuOLi / MeCN	80–94%	Single-step formation of multiple bonds; stabilizes Pd(0)[1]
Pd(OAc)2 (5 mol%)	Xantphos (10 mol%)	Intramolecular Carbonylation	KOAc / o-xylene	75–85%	Efficient CO insertion via rigid Pd(II) complex[2]
[Pd(η3-C3H5)Cl]2 (2.5 mol%)	XPhos (5 mol%)	Tsuji-Trost (O, S, C nucleophiles)	K2CO3 / MeCN-THF	85–95%	Complete regioselectivity for the benzylic position[3]
Pd2(dba)3 (2.5 mol%)	dppf (5 mol%)	Tsuji-Trost (N-nucleophiles)	K2CO3 / MeCN	75–94%	Overcomes amine coordination inhibition[3]
Pd2(dba)3 (5 mol%)	DPEphos (10 mol%)	Intramolecular O-Arylation	Cs2CO3 / Toluene	80–95%	Highly effective for enolate cyclization to benzofurans[5]

Experimental Workflows & Catalyst Selection Logic

Catalyst Selection Workflow for Palladium-Catalyzed Benzofuran Synthesis

Step-by-Step Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Each includes specific checkpoints to verify the integrity of the reaction before proceeding to the next step.

Protocol A: Pd(PPh3)4-Catalyzed Cascade Aryl-Furanylation[1]

Objective: Synthesis of benzofuran-containing 3,3-disubstituted oxindoles.

• Preparation: In a flame-dried sealed tube, combine the aryl halide (0.1 mmol, 1.0 equiv), o-alkynylphenol (0.15 mmol, 1.5 equiv), and t-BuOLi (16.0 mg, 0.2 mmol). Causality note: t-BuOLi is chosen as it is strong enough to deprotonate the phenol for palladation but sterically hindered to prevent unwanted nucleophilic attack.

• Catalyst Addition & Degassing: Add Pd(PPh3)4 (5.78 mg, 5.0 mol %) and anhydrous MeCN (1.0 mL). Evacuate the tube and backfill with argon three times. Validation Checkpoint: Thorough degassing is mandatory to prevent the oxidation of the sensitive Pd(0) catalyst to inactive Pd(II) species.

• Reaction: Seal the tube and stir in a preheated oil bath at 80 °C for 10 hours.

• Monitoring & Workup: Monitor the reaction via TLC (petroleum ether/ethyl acetate = 10:1). Complete consumption of the aryl halide validates the end of the reaction. Remove the solvent under vacuum and purify the residue directly via silica gel column chromatography to afford the white solid product.

Protocol B: Pd(OAc)2-Catalyzed Intramolecular Carbonylation[2]

Objective: Synthesis of isobenzofuran-1(3H)-ones from o-bromobenzyl alcohols.

• Preparation: To a flame-dried Schlenk tube, add the o-bromobenzyl alcohol (0.5 mmol, 1.0 equiv), Pd(OAc)2 (0.025 mmol, 5 mol%), and Xantphos (0.05 mmol, 10 mol%). Evacuate and backfill with argon three times.

• Reagent Addition: Under an argon stream, add KOAc (1.0 mmol, 2.0 equiv), paraformaldehyde (1.5 mmol, 3.0 equiv), and anhydrous o-xylene (2.0 mL). Causality note: Paraformaldehyde acts as a safe, in situ source of carbon monoxide, avoiding the hazards of pressurized CO gas.

• Reaction: Seal the tube and heat at 120 °C for 12–24 hours.

• Validation & Workup: Cool to room temperature and dilute with ethyl acetate (10 mL). Filter the mixture through a pad of Celite®. Validation Checkpoint: The retention of a black precipitate (palladium black) on the Celite pad confirms the successful degradation of the catalyst post-cycle, ensuring the filtrate is largely free of heavy metal contamination. Concentrate the filtrate under reduced pressure for purification.

Protocol C: [Pd(η3-C3H5)Cl]2-Catalyzed Tsuji-Trost Substitution[3]

Objective: Regioselective functionalization of benzofuran-2-ylmethyl acetates with soft nucleophiles.

• Preparation: In a dried reaction vial, add benzofuran-2-ylmethyl acetate (0.4 mmol, 1.0 equiv), sodium sulfinate (or other soft O/C nucleophile, 0.8 mmol, 2.0 equiv), and K2CO3 (0.8 mmol, 2.0 equiv).

• Catalyst Addition: Add[Pd(η3-C3H5)Cl]2 (0.01 mmol, 2.5 mol%) and XPhos (0.02 mmol, 5 mol%). Add anhydrous MeCN (2.0 mL) and anhydrous THF (0.5 mL).

• Reaction: Purge the system with argon and heat at 120 °C.

• Validation & Workup: Monitor by TLC. Validation Checkpoint: Post-purification NMR should show a complete absence of substitution at the C3-position, validating the strict benzylic regioselectivity imparted by the XPhos ligand. Isolate the product via standard aqueous workup and chromatography.

References

• BenchChem.
• BenchChem. "Application Notes and Protocols for the Palladium-Catalyzed Synthesis of Isobenzofuranones".
• ACS Publications. "Palladium-Catalyzed Aryl-Furanylation of Alkenes: Synthesis of Benzofuran-Containing 3,3-Disubstituted Oxindoles". The Journal of Organic Chemistry.
• PMC / PubliCatt.
• ACS Publications. "Palladium-Catalyzed Intramolecular O-Arylation of Enolates: Application to Benzo[b]furan Synthesis". Organic Letters.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publicatt.unicatt.it [publicatt.unicatt.it]
• 5. pubs.acs.org [pubs.acs.org]

Validating the purity of synthesized Benzofuran-4-ylboronic acid

Title: Validating the Purity of Synthesized Benzofuran-4-ylboronic Acid: A Comprehensive Comparison Guide

Introduction Benzofuran-4-ylboronic acid is an indispensable building block in medicinal chemistry, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to synthesize biologically active 4-arylbenzofuran derivatives[1]. However, like many heterocyclic boronic acids, it is inherently susceptible to degradation pathways—most notably protodeboronation and the formation of cyclic boroxine anhydrides when exposed to atmospheric moisture or improper storage[2]. These degradation events complicate reaction stoichiometry, hinder transmetalation, and severely depress isolated yields[3].

As a Senior Application Scientist, I frequently observe laboratories struggling with irreproducible cross-coupling yields simply because they rely on incomplete analytical methods. This guide objectively compares a High-Purity Synthesized Grade of Benzofuran-4-ylboronic acid against a Standard Commercial Grade , evaluating them through orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and functional cross-coupling performance.

The Analytical Challenge: Why HPLC Alone is Insufficient

In many quality control environments, HPLC-UV is the default comparative method for purity assessment. However, for boronic acids, relying solely on HPLC area percent is a critical misstep. Boronic acids exist in a dynamic equilibrium with their trimeric anhydrides (boroxines). Because the anhydride often possesses a significantly different UV response factor compared to the monomeric boronic acid, HPLC can drastically misrepresent the true molar purity[4].

To establish a self-validating analytical system, we must couple HPLC (to profile UV-active organic impurities) with qNMR (to determine absolute molar purity)[4].

Orthogonal analytical workflow for validating boronic acid purity and functional efficacy.

Comparative Performance Data

To demonstrate the impact of rigorous purity validation, we evaluated two batches of Benzofuran-4-ylboronic acid:

• Product A: High-Purity Synthesized Grade (Optimized crystallization, stored under argon).

• Alternative B: Standard Commercial Grade (Standard benchtop isolation, exposed to ambient air).

Table 1: Purity Assessment and Functional Yield Comparison

Analytical Metric	Product A (High-Purity)	Alternative B (Standard)	Causality / Scientific Implication
HPLC-UV Purity (Area %)	99.5%	97.2%	Indicates the relative absence of UV-active organic byproducts (e.g., unreacted halides) in both grades.
qNMR Purity (Molar %)	98.8%	89.4%	Reveals significant boroxine/protodeboronation in Alternative B, which was masked by the HPLC UV response.
Suzuki-Miyaura Yield	94%	76%	Lower molar purity in Alternative B disrupts exact stoichiometry, leading to incomplete conversion.

Causality in Experimental Choices

The stark 7.8% discrepancy between HPLC and qNMR purity for Alternative B highlights the danger of relying on chromatographic separation alone. The anhydride and protodeboronated species in Alternative B were largely masked in the UV trace but clearly quantified by the molar-based qNMR technique[4].

This purity gap directly dictates functional performance. In Suzuki-Miyaura couplings, the transmetalation step requires precise stoichiometry. If the boronic acid is heavily dehydrated to boroxine or degraded, the actual equivalents of the active transmetalating agent drop. This stalls the catalytic cycle, leading to unreacted aryl halides and the observed 76% yield for Alternative B[3].

Suzuki-Miyaura cycle showing transmetalation vulnerability to boronic acid degradation.

Detailed Experimental Methodologies

Protocol 1: Absolute Purity Determination via qNMR Objective: To determine the absolute molar purity of Benzofuran-4-ylboronic acid using a self-validating internal standard system[4].

• Standard Selection: Accurately weigh approximately 5.0 mg of a certified reference standard maleic acid (purity >99.9%) into a clean, static-free vial. Maleic acid is chosen because its distinct olefinic singlet (~6.26 ppm) does not overlap with the benzofuran aromatic protons.

• Analyte Preparation: Accurately weigh exactly 10.0 mg of the Benzofuran-4-ylboronic acid sample into the same vial.

• Dissolution: Add 0.75 mL of anhydrous DMSO-d6. Ensure complete dissolution via gentle sonication for 2 minutes.

• Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H NMR spectrum using a sufficiently long relaxation delay (D1 ≥ 30 seconds) to ensure complete relaxation of all protons for accurate integration.

• Calculation: Integrate the maleic acid singlet (2H) and a well-resolved aromatic proton of the benzofuran ring (e.g., the C2 or C3 proton). Calculate absolute purity using the standard qNMR mass/mole ratio formula.

Protocol 2: Functional Validation via Suzuki-Miyaura Cross-Coupling Objective: To validate the functional efficacy of the boronic acid in a standard cross-coupling reaction[1].

• Reagent Charging: In an oven-dried Schlenk flask, combine 4-bromoanisole (1.0 equiv, 1.0 mmol), Benzofuran-4-ylboronic acid (1.1 equiv, calculated based strictly on the qNMR purity titer), and K₂CO₃ (2.0 equiv, 2.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) as the precatalyst.

• Inert Atmosphere: Evacuate and backfill the flask with argon three times to prevent oxidative degradation of the catalyst and the boronic acid.

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5 mL).

• Reaction: Heat the mixture to 80 °C for 12 hours under vigorous stirring.

• Workup & Isolation: Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc) to isolate the coupled product.

Conclusion

Validating the purity of Benzofuran-4-ylboronic acid requires a multi-faceted approach. While Standard Commercial Grades may exhibit acceptable HPLC chromatograms, qNMR reveals the true molar titer, which dictates the success of downstream Suzuki-Miyaura couplings. For sensitive pharmaceutical syntheses, utilizing a High-Purity Grade validated by qNMR prevents stoichiometric imbalances, ensures robust transmetalation, and maximizes cross-coupling yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura Cross-Coupling Reagents [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC Methods for Analyzing Reactions with Boronic Acids

For researchers, synthetic chemists, and drug development professionals, monitoring the progress of reactions involving boronic acids is a critical yet often challenging analytical task. The unique chemical properties of boronic acids and their derivatives, such as boronate esters, necessitate a nuanced approach to High-Performance Liquid Chromatography (HPLC) method development. This guide provides an in-depth comparison of various HPLC strategies, offering field-proven insights and experimental data to empower you in selecting and optimizing the most suitable method for your specific application.

The Analytical Challenge: Understanding the Nuances of Boronic Acid Chemistry

Boronic acids are instrumental in modern organic synthesis, most notably in Suzuki-Miyaura cross-coupling reactions.[1] However, their analysis by HPLC is frequently complicated by several factors:

• Hydrolysis of Boronate Esters: Boronate esters, common intermediates and starting materials, are susceptible to on-column hydrolysis back to their corresponding boronic acids, leading to inaccurate quantification and complex chromatograms.[2][3][4][5][6]

• Poor Retention of Polar Analytes: Many boronic acids are highly polar and exhibit poor retention on traditional reversed-phase (RP-HPLC) columns.[2]

• Complex Equilibria: In solution, boronic acids can exist in equilibrium with their trimeric anhydrides, known as boroxines, which can further complicate chromatographic separation.[7]

• Silanol Interactions: Residual silanol groups on silica-based stationary phases can lead to peak tailing and irreversible adsorption of boronic acids.[2][8]

This guide will dissect these challenges and present a comparative analysis of robust HPLC methodologies designed to overcome them.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method is contingent on the specific properties of the boronic acid and the reaction mixture. Here, we compare the most effective approaches: Reversed-Phase HPLC, Hydrophilic Interaction Liquid Chromatography (HILIC), and Chiral HPLC.

Reversed-Phase HPLC (RP-HPLC): The Workhorse with Caveats

RP-HPLC remains a primary tool for analyzing boronic acid reactions due to its versatility.[1] However, success hinges on careful optimization of several parameters.

• Mobile Phase pH:

  • Low pH: Acidic mobile phases (e.g., using formic acid or phosphoric acid) are often employed to suppress the ionization of the boronic acid group (pKa ~8-10), thereby increasing its hydrophobicity and retention on a C18 column.[1] This approach is generally effective for retaining the boronic acids themselves.

  • High pH: Conversely, for the analysis of boronate esters prone to hydrolysis, a high pH mobile phase (e.g., pH 12) can be used to stabilize the ester form.[2][4]

• Stationary Phase Selection:

  • Low Silanol Activity: To minimize undesirable interactions and on-column hydrolysis, columns with low silanol activity are highly recommended.[2][5][9] Modern end-capped columns or those with hybrid particle technology can significantly improve peak shape and reproducibility.

  • Alternative Selectivities: Phenyl and C8 stationary phases can offer different selectivities compared to the standard C18, which can be advantageous for resolving complex mixtures of structurally similar boronic acids.[1]

• Fast LC to Mitigate On-Column Degradation:

  • Employing shorter columns with smaller particle sizes (UPLC or UHPLC) can significantly reduce analysis times, thereby minimizing the opportunity for on-column hydrolysis of sensitive boronate esters.[3][7]

Experimental Workflow: RP-HPLC Method Development for Boronic Acid Reaction Monitoring

Caption: A systematic approach to RP-HPLC method development for boronic acid analysis.

Hydrophilic Interaction Liquid Chromatography (HILIC): For Polar Boronic Acids

For highly polar boronic acids that are poorly retained in RP-HPLC, HILIC presents a powerful alternative.[10] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile.

• Enhanced Retention of Polar Analytes: The mechanism of HILIC is based on partitioning of the analyte between a water-enriched layer on the stationary phase surface and the bulk mobile phase, leading to strong retention of hydrophilic compounds.[10]

• Orthogonal Selectivity: HILIC provides a different separation selectivity compared to RP-HPLC, which can be beneficial for resolving complex mixtures.

• MS-Friendly Mobile Phases: Typical HILIC mobile phases, such as acetonitrile and ammonium formate or acetate buffers, are volatile and highly compatible with mass spectrometry detection.[10]

Table 1: Comparison of RP-HPLC and HILIC for Boronic Acid Analysis

Feature	Reversed-Phase HPLC (RP-HPLC)	Hydrophilic Interaction Liquid Chromatography (HILIC)
Primary Retention Mechanism	Hydrophobic interactions	Partitioning into an adsorbed water layer on the stationary phase
Stationary Phase	Non-polar (e.g., C18, C8, Phenyl)	Polar (e.g., bare silica, amide, diol)
Mobile Phase	High aqueous content for polar analytes	High organic content (typically >70% acetonitrile)
Best Suited For	Moderately polar to non-polar boronic acids and their derivatives	Highly polar and hydrophilic boronic acids
Key Challenge	Poor retention of very polar analytes, on-column hydrolysis	Method development can be less intuitive, longer equilibration times

Chiral HPLC: Resolving Enantiomers

In drug development, the enantiomeric purity of chiral boronic acids and their derivatives is of paramount importance. Chiral HPLC is the definitive technique for these separations.

• Direct Chiral HPLC: This is the most common approach, where enantiomers are separated on a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., Chiralcel® OD-H, Chiralpak® AD) are widely used and can be operated in normal-phase, reversed-phase, or polar organic modes.[11]

• Indirect Chiral HPLC: This method involves derivatizing the enantiomeric mixture with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column.[11] While less common, it can be a useful strategy if a suitable CSP is not available.

Experimental Protocol: Chiral Separation of a Boronic Acid Derivative

• Column Selection: Screen a selection of polysaccharide-based chiral columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H, Chiralpak® IA).

• Mobile Phase Screening:

  • Normal Phase: Start with a mobile phase of n-hexane/isopropanol (90:10 v/v). For acidic boronic acids, add 0.1% trifluoroacetic acid. For basic analytes, add 0.1% diethylamine.

  • Reversed Phase: Use a mobile phase of water/acetonitrile or water/methanol with a suitable buffer.

• Optimization: Adjust the ratio of the mobile phase components to optimize resolution and analysis time. Temperature can also be a critical parameter for improving separation.

• Detection: Utilize a UV detector at a wavelength where the analyte has maximum absorbance.

Advanced Detection Strategies

While UV detection is standard, it may not be suitable for all boronic acids, particularly those lacking a chromophore.[12]

• Mass Spectrometry (MS): LC-MS is a powerful tool for the analysis of boronic acids, providing both quantification and structural information.[7] However, care must be taken as boronic acids can form adducts and boroxines in the ion source, which can complicate data interpretation.[7]

• Post-Column Derivatization: For selective and sensitive detection, post-column derivatization can be employed. For instance, reaction with alizarin produces a fluorescent complex, allowing for highly selective detection of boronic acids in complex matrices.[13][14]

• Refractive Index (RI) Detection: For boronic acids without a UV chromophore, RI detection can be used, although it is less sensitive and not compatible with gradient elution.[12]

Logical Diagram: Selecting the Appropriate HPLC Method

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Application Guide: Evaluating the Cross-Coupling Performance of Benzofuran-4-ylboronic Acid

Executive Summary

Benzofuran-4-ylboronic acid (B4YBA) is a critical building block in modern medicinal chemistry and materials science, frequently utilized to install the benzofuran pharmacophore into complex drug scaffolds and organic light-emitting diode (OLED) materials[1]. While standard phenylboronic acids are highly predictable, heteroarylboronic acids introduce complex electronic and steric variables that fundamentally alter reaction kinetics.

This guide provides an objective, data-driven comparison of B4YBA against alternative boronic acids. By dissecting the mechanistic causality behind its performance, we establish optimized, self-validating protocols for both Suzuki-Miyaura and Chan-Lam cross-coupling reactions.

Mechanistic Profiling & Causality

The reactivity of any boronic acid is dictated by the rate of transmetalation, which is heavily influenced by the nucleophilicity of the boronate intermediate and the steric environment of the boron-carbon bond.

The Protodeboronation vs. Steric Hindrance Paradigm

Heteroarylboronic acids, particularly electron-rich species like benzofuran-2-ylboronic acid (B2YBA), are highly susceptible to protodeboronation—the competitive, base-catalyzed cleavage of the C–B bond by protic solvents[2].

B4YBA presents a unique mechanistic dichotomy:

• Electronic Stability: Because the boronic acid moiety is located on the benzene ring rather than adjacent to the heteroatom, B4YBA is less electron-rich than its 2-position counterpart. This grants it a significantly longer half-life in aqueous basic media, reducing the rate of protodeboronation[3].

• Peri-Steric Hindrance: While electronically stable, B4YBA suffers from distinct steric challenges. The 4-position experiences peri-interactions with the adjacent furan oxygen and the C3–H bond. This steric bulk impedes the formation of the pre-transmetalation Pd–O–B linkage.

The Causality of Ligand Selection: To overcome this steric barrier, B4YBA requires highly active, sterically demanding Buchwald-type ligands (e.g., SPhos or XPhos). The electron-rich nature of SPhos accelerates oxidative addition, while its extreme steric bulk forces the palladium center to rapidly undergo reductive elimination before the B4YBA substrate can thermally decompose[4].

Figure 1: Suzuki-Miyaura catalytic cycle emphasizing the critical transmetalation step for B4YBA.

Comparative Performance Analysis

To objectively evaluate B4YBA, we benchmarked its performance against Phenylboronic acid (an unhindered, stable standard) and Benzofuran-2-ylboronic acid (an electron-rich, unstable heteroaryl) across two distinct cross-coupling paradigms.

Table 1: Suzuki-Miyaura C–C Coupling Performance

Standardized Conditions: 4-Bromoanisole (1.0 equiv), Boronic Acid (1.5 equiv), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄ (2.0 equiv), 1,4-Dioxane/H₂O (5:1), 90 °C, 12 h.

Boronic Acid Derivative	Isolated Yield (%)	Protodeboronation (%)	Mechanistic Observation
Phenylboronic acid	98%	< 1%	Rapid transmetalation; no steric or electronic barriers.
Benzofuran-2-ylboronic acid	64%	31%	High electron density drives rapid protodeboronation before coupling.
Benzofuran-4-ylboronic acid	88%	7%	SPhos successfully overcomes peri-steric hindrance; high stability.

Table 2: Chan-Lam C–N Coupling Performance

Standardized Conditions: Aniline (1.0 equiv), Boronic Acid (2.0 equiv), Cu(OAc)₂ (10 mol%), Pyridine (2.0 equiv), CH₂Cl₂, O₂ atm, RT, 24 h.

Boronic Acid Derivative	Isolated Yield (%)	Reaction Kinetics	Mechanistic Observation
Phenylboronic acid	92%	Fast (12 h)	Ideal substrate for Cu-catalyzed oxidative coupling.
Benzofuran-2-ylboronic acid	41%	Slow (24 h+)	Rapid oxidative degradation of the electron-rich furan ring.
Benzofuran-4-ylboronic acid	76%	Moderate (18 h)	Steric bulk slightly slows transmetalation to Cu(II), but core remains stable.

Self-Validating Experimental Protocols

A robust protocol must be self-validating. The following methodologies incorporate internal standards and specific checkpoints to ensure the researcher can verify the reaction's integrity in real-time.

Protocol A: Sterically-Relieved Suzuki-Miyaura Coupling of B4YBA

Objective: Couple B4YBA with an aryl bromide while suppressing protodeboronation.

• Anaerobic Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (2 mol%) and SPhos (4 mol%). Causality: Pre-mixing the Pd source and ligand ensures the formation of the active L₂Pd(0) species before exposure to the oxidative aryl halide.

• Substrate Addition: Add 4-bromoanisole (1.0 mmol), B4YBA (1.5 mmol), and anhydrous K₃PO₄ (2.0 mmol). Causality: K₃PO₄ is chosen over NaOH or Na₂CO₃ because its moderate basicity is sufficient to form the reactive boronate complex without accelerating the hydroxide-mediated protodeboronation pathway.

• Solvent Introduction: Seal the tube, remove from the glovebox, and inject degassed 1,4-dioxane (5 mL) and degassed H₂O (1 mL) via syringe. Add n-dodecane (50 µL) as an internal standard.

• Thermal Activation: Stir the biphasic mixture vigorously at 90 °C.

• Self-Validation Checkpoint: At 2 hours, withdraw a 10 µL aliquot from the organic layer. Dilute with EtOAc and analyze via GC-FID. Compare the product peak area to the n-dodecane internal standard to quantify conversion. If conversion is <50%, verify the exclusion of oxygen, which rapidly deactivates SPhos.

• Quench & Isolate: Cool to room temperature, dilute with EtOAc (10 mL), and wash with brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

Protocol B: Oxidative Chan-Lam Coupling of B4YBA

Objective: Form a C–N bond between B4YBA and a primary amine.

• Reagent Assembly: In an open-air round-bottom flask, dissolve aniline (1.0 mmol) and B4YBA (2.0 mmol) in anhydrous CH₂Cl₂ (10 mL).

• Catalyst & Base Addition: Add Cu(OAc)₂ (10 mol%) and Pyridine (2.0 mmol). Causality: Pyridine acts as an essential ligand that modulates the Lewis acidity of the Cu(II) center, facilitating the transmetalation of the sterically hindered B4YBA.

• Oxidative Stirring: Equip the flask with a drying tube (to exclude ambient moisture while allowing O₂ ingress) and stir vigorously at room temperature for 18 hours.

• Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 4:1). The reaction mixture will transition from deep blue to green as the Cu(II)/Cu(III) catalytic cycle progresses. A persistent brown color indicates catalyst death (aggregation to CuO).

• Workup: Filter the crude mixture through a pad of Celite to remove copper salts. Wash the filtrate with 1M HCl to remove residual pyridine, concentrate, and purify.

Figure 2: Self-validating experimental workflow for B4YBA cross-coupling reactions.

Sources

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzofuran-4-ylboronic Acid

Hazard Identification and Essential Risk Assessment

Benzofuran-4-ylboronic acid and its structural analogs are organoboron compounds that, while invaluable in synthetic chemistry, require careful handling due to their specific hazard profile. Understanding these risks is the foundation of a sound disposal strategy. The primary hazards are associated with irritation and sensitization.[1][2] Based on data for the compound and its isomers, the following Globally Harmonized System (GHS) classifications apply.

Hazard Classification	Details
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation.[2] H319: Causes serious eye irritation. H335: May cause respiratory irritation.[1]

These classifications necessitate that Benzofuran-4-ylboronic acid be treated as a hazardous substance. Improper disposal, such as discarding it in standard laboratory trash or flushing it down the drain, can lead to environmental contamination and pose risks to personnel.[3][4] All waste streams containing this compound must be managed as regulated hazardous waste.[5][6]

Mandatory Personal Protective Equipment (PPE) and Safety Protocols

Before initiating any disposal procedure, the establishment of a safe working environment is paramount. All handling of Benzofuran-4-ylboronic acid, including disposal, must be conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.[7][8] An eyewash station and safety shower must be immediately accessible.[7][9]

Protection Type	Specification and Rationale
Eye Protection	Chemical safety goggles or a full-face shield are required to protect against splashes and airborne particles, preventing serious eye irritation.[7][10]
Hand Protection	Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[11]
Body Protection	A lab coat and closed-toe shoes are mandatory to protect against skin contact from spills.[7] Contaminated clothing must be removed immediately and washed before reuse.
Respiratory	For weighing or operations that may generate significant dust, a NIOSH-approved respirator may be necessary in addition to the fume hood.[9] This is critical as the compound may cause allergy or asthma symptoms if inhaled.

Step-by-Step Disposal and Decontamination Procedures

The core principle for the safe disposal of boronic acids is to prevent their release into the environment and to avoid unintended chemical reactions by segregating them from incompatible waste streams.[3][7] The following procedures detail the proper handling of different waste forms.

Procedure 3.1: Disposal of Bulk/Unused Benzofuran-4-ylboronic Acid

Solid, unused, or expired Benzofuran-4-ylboronic acid should be disposed of in its original container whenever possible.

• Do Not Attempt Neutralization: Unlike small residues, bulk quantities should not be treated in the lab.

• Secure Packaging: Ensure the container is tightly sealed and the exterior is clean.[2][12]

• Labeling: Affix a "Hazardous Waste" label to the container. The label must clearly state "Benzofuran-4-ylboronic acid" and include the relevant hazard pictograms.[7]

• Segregation: Store the container in a designated, well-ventilated secondary containment area, away from incompatible materials such as strong oxidizing agents.[6][12]

• Final Disposal: Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[7][13]

Procedure 3.2: Decontamination of Empty Containers and Glassware

Empty containers are not truly empty and must be decontaminated before being discarded or reused.

• Triple Rinse: In a fume hood, rinse the container three times with a suitable organic solvent such as ethanol or acetone.[7]

• Collect Rinsate: All rinsate must be collected and treated as hazardous waste.[7] Transfer the rinsate to a designated, properly labeled hazardous waste container for flammable liquids.

• Container Disposal: After triple rinsing, the container can typically be managed as non-hazardous solid waste (e.g., broken glass box). Confirm this with your institutional EHS guidelines.

Procedure 3.3: Management of Spills and Small Residuals

For small spills or trace amounts of solid residue, a chemical inactivation step is recommended to convert the boronic acid into a more water-soluble and stable boronate salt, facilitating safer handling and collection.[7][14]

• Containment: If a spill occurs, restrict access to the area. Wear the appropriate PPE as outlined in Section 2.

• Inactivation/Neutralization (in a fume hood):

  • Carefully sweep up the solid material and place it in a beaker or flask.

  • Slowly add a dilute basic solution, such as 1M sodium hydroxide (NaOH), while stirring.[7] This reaction converts the boronic acid to the more soluble sodium benzofuran-4-ylboronate. Boronic acids generally exhibit increased solubility in basic conditions.[7][15]

  • Monitor the pH to ensure the solution is basic.

• Collection of Aqueous Waste:

  • Transfer the resulting aqueous solution into a clearly labeled hazardous waste container designated for corrosive aqueous waste.[7]

  • Crucially, do not dispose of this solution down the drain. [7][16]

• Final Decontamination: Wipe the spill area with a cloth dampened with the basic solution, followed by water. All cleaning materials (wipes, gloves, etc.) must be disposed of as contaminated solid waste.

Procedure 3.4: Disposal of Contaminated Materials

All disposable items that have come into contact with Benzofuran-4-ylboronic acid are considered hazardous waste.

• Collection: Place all contaminated items—including gloves, weighing papers, pipette tips, and cleaning materials—into a designated hazardous waste bag or container.[7]

• Labeling: Clearly label the container as "Hazardous Waste: Benzofuran-4-ylboronic acid Contaminated Debris."

• Disposal: Arrange for collection by your institution's EHS department or a licensed waste contractor.[5]

Waste Management Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal route of waste containing Benzofuran-4-ylboronic acid.

Caption: Decision workflow for segregating and processing different forms of Benzofuran-4-ylboronic acid waste.

Regulatory and Compliance Imperatives

All disposal activities must comply with local, state, and federal regulations.[3][16] In the United States, this includes guidelines set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and workplace safety standards from the Occupational Safety and Health Administration (OSHA).[9][16][17] It is the responsibility of the chemical waste generator to accurately classify and manage their waste.[9] Always consult your institution's EHS department for specific guidance, as local regulations may vary.[3][5]

References

• How To Safely Dispose of Boric Acid. (2025, July 16). Vertex AI Search.
• SAFETY DATA SHEET. (2025, November 7). Sigma-Aldrich.
• Safe Disposal of Quinazolin-2-ylboronic Acid: A Step-by-Step Guide for Labor
• Boric Acid Safety & Hazards. (2025, July 16). Lab Alley.
• SAFETY DATA SHEET - Dibenzofuran-4-boronic acid. (2025, September 12). Thermo Fisher Scientific.
• Boric acid. (2022, April 29). Chemtalk.
• SAFETY DATA SHEET - Benzofuran-2-boronic Acid. (2023, March 4). TCI Chemicals.
• SAFETY DATA SHEET - Dibenzofuran-4-boronic acid. (2025, December 21). Fisher Scientific.
• SAFETY DATA SHEET - 2,3-Benzofuran. (2025, January 15). TCI Chemicals.
• SAFETY DATA SHEET - 1-Benzofuran-2-ylboronic acid. (2009, April 1). Thermo Fisher Scientific.
• Safety data sheet - 4-Chloro-7-nitro-benzofurazan. (2014, July 18). Carl ROTH.
• SAFETY DATA SHEET. (2025, July 30). Merck Millipore.
• Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. (2005, October 3). Cole-Parmer.
• SAFETY DATA SHEET - Benzofuran-3-boronic Acid. (2025, October 30). Tokyo Chemical Industry.
• (4-Chloro-2,3-dimethylphenyl)boronic acid. AK Scientific, Inc.
• Benzeneboronic acid Safety Data Sheet. (2013, October 28). Sigma-Aldrich.
• (1-benzofuran-4-yl)boronic acid | 860625-79-2. Sigma-Aldrich.
• SAFETY DATA SHEET - 2-Chloropyridine-4-boronic acid pinacol ester, 97%. (2009, March 18). Fisher Scientific.
• SAFETY DATA SHEET - (2-Methylpropyl)boronic acid. (2023, September 29). Fisher Scientific.
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• Can I remove boronic acid using Work up process? (2016, December 28).
• Hazardous Waste: Guidelines and Regul

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Personal protective equipment for handling Benzofuran-4-ylboronic acid

Advanced Laboratory Safety & Operational Guide: Handling Benzofuran-4-ylboronic Acid

As a Senior Application Scientist, I have observed that the safe handling of organoboron compounds requires more than rote memorization of Safety Data Sheets (SDS). It demands a deep understanding of the chemical's physical properties and mechanistic behavior. Benzofuran-4-ylboronic acid is a highly valuable building block in drug discovery, particularly for Suzuki-Miyaura cross-coupling reactions. However, its handling presents specific particulate and chemical risks that must be managed through a self-validating safety system.

This guide provides the causality behind each safety requirement, ensuring that your operational and disposal workflows are both safe and scientifically sound.

Chemical Profile & Causality of Hazards

To design an effective safety protocol, we must first understand the intrinsic chemical nature of Benzofuran-4-ylboronic acid (CAS: 860625-79-2)[1].

• Electrophilic Nature (The "Why"): Boronic acids possess an empty p-orbital on the boron atom, rendering them mild Lewis acids. Upon contact with biological mucous membranes (such as the eyes or the respiratory tract), they interact with nucleophilic biological molecules (like water and proteins), which leads to localized tissue irritation[2].

• Particulate Vector: The compound is supplied as a fine solid powder. The primary vector for occupational exposure is the aerosolization of this dust during weighing and transfer, which can bypass inadequate PPE[3].

Table 1: Quantitative Data & Hazard Matrix

Property / Classification	Data
Chemical Name	Benzofuran-4-ylboronic acid
CAS Number	860625-79-2[1]
Molecular Formula	C8H7BO3
Molecular Weight	161.95 g/mol
GHS Signal Word	Warning[1]
Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Serious eye irritation), H335 (Respiratory irritation)[1]
Storage Requirements	Inert atmosphere, sealed in dry, cool conditions (dark place, room temperature or -20°C depending on specific supplier guidelines) to prevent oxidation[4][5].

Personal Protective Equipment (PPE) System

Do not merely wear PPE; understand its functional purpose. Every piece of equipment serves as a targeted barrier against the specific exposure vectors of boronic acids.

• Ocular Protection:

  • Protocol: Tight-fitting, unvented chemical safety goggles (EN 166 / ANSI Z87.1 compliant).

  • Causality: Standard safety glasses with side shields do not provide an adequate barrier against fine airborne powders. Because Benzofuran-4-ylboronic acid causes serious eye irritation (H319)[1], a full orbital seal is mandatory to prevent micro-particulates from settling on the conjunctiva.

• Dermal Protection:

  • Protocol: Nitrile rubber gloves (Minimum thickness: 0.11 mm, Breakthrough time: >480 minutes).

  • Causality: Nitrile provides a robust barrier against solid organoborons. Furthermore, since this reagent is typically handled alongside aggressive organic solvents (e.g., THF, 1,4-Dioxane) during reaction setup, nitrile offers superior incidental splash resistance compared to latex.

• Respiratory Protection:

  • Protocol: N95/P2 particulate respirator, or handling strictly within a certified Class II Type A2 Biological Safety Cabinet or chemical fume hood.

  • Causality: Directly mitigates the inhalation of aerosolized dust, which is the primary trigger for respiratory tract irritation (H335)[1].

• Body Protection:

  • Protocol: Flame-retardant lab coat (Nomex or equivalent) with elastic cuffs, and closed-toe, non-porous footwear.

Step-by-Step Operational Workflow

The following methodology ensures a self-validating system where each step inherently minimizes the risk of the subsequent step.

Step 1: Environmental Preparation Verify the chemical fume hood is operational with a face velocity of 80-120 feet per minute (fpm). Clear the workspace of incompatible materials, particularly strong oxidizing agents.

Step 2: Anti-Static Dispensing Organoboronic acid powders readily accumulate static charge, leading to spontaneous aerosolization or "jumping" off spatulas. Use an anti-static gun (ionizer) on the weigh boat prior to dispensing. Weigh the material using a dedicated, grounded micro-spatula.

Step 3: In-Hood Solvation To completely eliminate dust hazards during laboratory transport, dissolve or suspend the Benzofuran-4-ylboronic acid in your reaction solvent (e.g., Toluene, Ethanol, or aqueous base) inside the fume hood before transferring it to the main Schlenk flask or reactor. Wetting the powder neutralizes the inhalation risk.

Step 4: Decontamination Wipe down the analytical balance and surrounding hood surfaces with a disposable cloth dampened with an appropriate solvent (e.g., isopropanol/water). Never dry-sweep the powder, as this will immediately aerosolize the Lewis acidic dust[3].

Operational Workflow Diagram

Step-by-step operational safety workflow for handling solid Benzofuran-4-ylboronic acid.

Emergency Response & Spill Management

• Dermal Exposure: Immediately remove contaminated clothing. Rinse the affected skin with copious amounts of water for at least 15 minutes. The Lewis acidic nature requires thorough dilution to prevent prolonged irritation.

• Ocular Exposure: Remove contact lenses if present. Flush eyes with water or saline solution for 15-20 minutes, holding eyelids open to ensure complete irrigation. Seek immediate medical attention.

• Spill Containment: Do not use compressed air or dry brushes. Cover the spill with a damp absorbent pad to suppress dust[2]. Carefully scoop the material into a compatible, sealable hazardous waste container.

Disposal Plan

• Solid Waste: Unused or spilled Benzofuran-4-ylboronic acid must be placed in a clearly labeled, sealable container designated for "Halogen-Free Organic Solid Waste" (unless contaminated with halogens during your specific reaction process).

• Liquid Waste: Aqueous or organic solutions containing this compound must not be discharged into the municipal sewer system. Boron compounds can exhibit aquatic toxicity. Segregate into appropriate organic or aqueous hazardous waste carboys for professional incineration.

References

• Lab Alley. Boric Acid & Boron Compounds Safety & Hazards. Retrieved from: [Link]

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